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Core Science & Biosynthesis

Foundational

A Technical Guide to the Thermodynamic Properties and Molecular Weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Abstract This technical guide provides a comprehensive framework for the characterization of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a molecule of significant interest in medicinal chemistry and drug development. We...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the characterization of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a molecule of significant interest in medicinal chemistry and drug development. We present a detailed analysis of its molecular weight and a thorough exploration of the methodologies for determining its key thermodynamic properties, including enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG). This document is intended for researchers, scientists, and drug development professionals, offering both theoretical underpinnings and practical, step-by-step protocols for experimental and computational evaluation. By elucidating the energetic landscape of this compound, this guide aims to empower rational drug design and optimization efforts.

Introduction: The Significance of Thermodynamic Characterization in Drug Discovery

The journey of a drug candidate from initial discovery to clinical application is a complex, multi-faceted process. A critical, yet often underestimated, aspect of this journey is the thorough characterization of the candidate's physicochemical properties. Among these, the thermodynamic profile—encompassing enthalpy, entropy, and Gibbs free energy—governs the molecule's behavior in biological systems.[1] Understanding these properties is not merely an academic exercise; it provides profound insights into a drug's binding affinity, specificity, and mechanism of action.

2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a heterocyclic compound featuring a purine scaffold linked to a piperazine-ethanol moiety, represents a class of molecules with considerable therapeutic potential. The purine core is a well-established pharmacophore, while the piperazine ring is known to enhance aqueous solubility and bioavailability.[2] A detailed understanding of the thermodynamic driving forces behind its molecular interactions is paramount for optimizing its efficacy and safety profile. This guide provides the necessary tools and knowledge to achieve this.

Molecular Weight Determination: A Foundational Parameter

The molecular weight of a compound is a fundamental property, essential for stoichiometric calculations in synthesis, formulation, and analytical testing.

Calculation from Molecular Formula

The molecular formula for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is C₁₁H₁₆N₆O. The molecular weight is calculated by summing the atomic weights of its constituent atoms.[3][4]

Table 1: Calculation of the Molecular Weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

ElementNumber of AtomsAtomic Weight ( g/mol )Total Weight ( g/mol )
Carbon (C)1112.011132.121
Hydrogen (H)161.00816.128
Nitrogen (N)614.00784.042
Oxygen (O)115.99915.999
Total 248.29 g/mol

The calculated molecular weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is 248.29 g/mol .

Caption: 2D structure of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

Experimental Determination of Thermodynamic Properties

Direct measurement of thermodynamic parameters provides the most accurate and reliable data. Calorimetry is the gold standard for these measurements in the pharmaceutical sciences.[5][6]

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event in solution.[7][8][9] From a single experiment, it is possible to determine the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n) of the interaction. The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated using the following fundamental thermodynamic equation:

ΔG = -RTln(Ka) = ΔH - TΔS

where R is the universal gas constant and T is the absolute temperature.

The choice of buffer, concentrations of the molecule and its binding partner, and the experimental temperature are critical for obtaining high-quality data. The buffer should have a low ionization enthalpy to minimize heat changes from buffer protonation/deprotonation upon binding.[10] The concentration of the macromolecule in the cell and the ligand in the syringe are chosen to ensure a "c" value (c = n * [macromolecule] * Ka) that allows for a sigmoidal binding isotherm, which is necessary for accurate fitting of the data.[10]

ITC_Workflow cluster_prep Sample Preparation cluster_exp ITC Experiment cluster_analysis Data Analysis prep_molecule Prepare solution of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol degas Degas both solutions prep_molecule->degas prep_target Prepare solution of target molecule (e.g., protein) prep_target->degas load_cell Load target molecule into sample cell degas->load_cell load_syringe Load 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol into syringe degas->load_syringe run_titration Perform automated titration load_cell->run_titration load_syringe->run_titration raw_data Obtain raw data (heat pulses) run_titration->raw_data integrate Integrate heat pulses raw_data->integrate fit_model Fit data to a binding model integrate->fit_model thermo_params Determine ΔH, Ka, n fit_model->thermo_params calc_G_S Calculate ΔG and ΔS thermo_params->calc_G_S

Caption: Workflow for Isothermal Titration Calorimetry (ITC).

  • Sample Preparation:

    • Prepare a solution of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol and its binding partner in the same buffer. A common starting concentration range for the molecule in the cell is 10-20 µM.[11]

    • Thoroughly degas both solutions to prevent bubble formation in the calorimeter.[9]

  • Instrument Setup:

    • Set the experimental temperature, typically between 2°C and 80°C.[11]

    • Equilibrate the instrument with the experimental buffer.

  • Loading the Calorimeter:

    • Load the binding partner solution into the sample cell and the 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol solution into the injection syringe.

  • Titration:

    • Perform a series of small, precise injections of the 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol solution into the sample cell.[11]

    • Allow the system to reach thermal equilibrium between injections.

  • Data Analysis:

    • The raw data, a series of heat pulses, is integrated to determine the heat change per injection.

    • The integrated data is then fit to a suitable binding model to extract the thermodynamic parameters.

Differential Scanning Calorimetry (DSC)

DSC is a technique used to measure the heat capacity of a sample as a function of temperature.[12][13] It is particularly useful for studying the thermal stability of molecules and their complexes. By measuring the change in the melting temperature (Tm) of a target protein in the presence and absence of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, one can infer its binding and stabilizing effects.[14]

The scan rate is a critical parameter in DSC. A slower scan rate allows for better resolution of thermal transitions but requires longer experiment times. The choice of scan rate is often a compromise between resolution and throughput.[13] The concentration of the sample should be high enough to produce a detectable signal but not so high as to cause aggregation.

DSC_Workflow cluster_prep Sample Preparation cluster_exp DSC Experiment cluster_analysis Data Analysis prep_sample Prepare sample (e.g., protein solution with/without 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol) load_pans Load sample and reference into DSC pans prep_sample->load_pans prep_ref Prepare reference (buffer) prep_ref->load_pans run_scan Perform temperature scan load_pans->run_scan thermogram Obtain thermogram (heat flow vs. temp) run_scan->thermogram determine_Tm Determine melting temperature (Tm) thermogram->determine_Tm calc_stability Assess thermal stability determine_Tm->calc_stability

Caption: Workflow for Differential Scanning Calorimetry (DSC).

  • Sample Preparation:

    • Prepare solutions of the target molecule (e.g., a protein) with and without 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol in a suitable buffer.

    • Prepare a reference sample containing only the buffer.

  • Instrument Setup:

    • Set the starting and ending temperatures for the scan, as well as the scan rate (e.g., 60-120 °C/hour).[13]

  • Loading the Calorimeter:

    • Accurately load the sample and reference solutions into their respective DSC pans.

  • Thermal Scan:

    • Initiate the temperature scan, during which the instrument measures the differential heat flow required to maintain the sample and reference at the same temperature.

  • Data Analysis:

    • The resulting thermogram is analyzed to determine the melting temperature (Tm), which is the peak of the heat capacity curve.

    • A shift in Tm in the presence of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol indicates a change in the thermal stability of the target molecule upon binding.

Computational Prediction of Thermodynamic Properties

In silico methods offer a powerful complement to experimental techniques, providing insights into the molecular basis of thermodynamic properties and enabling the rapid screening of large numbers of compounds.

Density Functional Theory (DFT)

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[15] It can be used to calculate the ground-state energy of a molecule, from which thermodynamic properties such as enthalpy and Gibbs free energy can be derived.[16][17] DFT is particularly useful for studying the intrinsic properties of a molecule in the gas phase or with implicit solvation models.[17]

The choice of the functional and basis set is crucial for the accuracy of DFT calculations. Different functionals are designed to approximate the exchange-correlation energy, and the choice depends on the specific system and properties of interest. Larger basis sets provide more accurate results but at a higher computational cost.

DFT_Workflow cluster_setup Model Setup cluster_calc DFT Calculation cluster_analysis Property Extraction build_structure Build 3D structure of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol choose_functional Select functional and basis set build_structure->choose_functional optimize_geom Optimize molecular geometry choose_functional->optimize_geom freq_calc Perform frequency calculation optimize_geom->freq_calc extract_energy Extract electronic and zero-point vibrational energies freq_calc->extract_energy calc_thermo Calculate enthalpy, entropy, and Gibbs free energy extract_energy->calc_thermo

Caption: Workflow for Density Functional Theory (DFT) calculations.

Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic view of molecular systems by numerically solving Newton's equations of motion for the atoms in the system.[18] This approach allows for the exploration of the conformational landscape of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol and its interactions with solvent and binding partners over time. Thermodynamic properties can be calculated from the simulation trajectory by averaging over the ensemble of sampled configurations.[18][19]

The choice of force field is paramount in MD simulations as it dictates the potential energy of the system. The force field must accurately represent the intra- and intermolecular interactions of the compound. The length of the simulation is also critical; it must be long enough to adequately sample the relevant conformational space to obtain converged thermodynamic properties.

MD_Workflow cluster_setup System Setup cluster_sim MD Simulation cluster_analysis Data Analysis parameterize Parameterize 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol with a force field solvate Solvate the molecule in a periodic box of water parameterize->solvate equilibrate Equilibrate the system solvate->equilibrate run_md Run production MD simulation equilibrate->run_md trajectory Analyze the trajectory run_md->trajectory calc_properties Calculate thermodynamic properties (e.g., solvation free energy) trajectory->calc_properties

Caption: Workflow for Molecular Dynamics (MD) simulations.

Conclusion: An Integrated Approach for Comprehensive Characterization

The determination of the molecular weight and thermodynamic properties of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is a critical step in its development as a potential therapeutic agent. This guide has outlined a dual approach, combining rigorous experimental techniques with powerful computational methods, to achieve a comprehensive understanding of this molecule. The precise calculation of its molecular weight provides a foundational data point. Experimental methods, particularly ITC and DSC, offer direct and accurate measurements of its binding thermodynamics and thermal stability.[5][12] Complementary computational approaches, such as DFT and MD simulations, provide molecular-level insights and predictive capabilities.[15][20]

By integrating these methodologies, researchers can build a robust physicochemical profile of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This knowledge is not only fundamental to understanding its mechanism of action but also invaluable for guiding lead optimization, formulation development, and ultimately, its successful translation into a clinical candidate. The principles and protocols detailed herein provide a clear and actionable roadmap for the scientific community to unlock the full potential of this promising molecule.

References

Sources

Exploratory

literature review of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol as a kinase inhibitor intermediate

Technical Whitepaper: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol as a Pivotal Scaffold in Kinase Inhibitor Synthesis Executive Summary 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (referred to herein as PPE-6 ) represents...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol as a Pivotal Scaffold in Kinase Inhibitor Synthesis

Executive Summary

2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (referred to herein as PPE-6 ) represents a critical intermediate scaffold in the design of ATP-competitive kinase inhibitors. Structurally, it combines the privileged purine pharmacophore —essential for hinge-binding in the kinase ATP pocket—with a piperazine-ethanol tail that enhances aqueous solubility and extends into the solvent-accessible region of the enzyme.

This technical guide provides a comprehensive review of PPE-6, detailing its synthetic pathways, structural utility in Structure-Activity Relationship (SAR) studies, and specific protocols for its generation and characterization. It serves as a blueprint for researchers utilizing this scaffold to target Cyclin-Dependent Kinases (CDKs), Src family kinases, and other oncogenic drivers.

Chemical Identity & Pharmacophore Analysis

The efficacy of PPE-6 as a kinase inhibitor intermediate stems from its ability to mimic the adenine ring of ATP while offering a solubilizing "tail" that can be further functionalized.

Table 1: Chemical Identity & Properties

PropertySpecification
IUPAC Name 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol
Common Synonyms 6-(4-(2-Hydroxyethyl)piperazin-1-yl)purine; Purine-piperazine-ethanol
Molecular Formula C₁₁H₁₆N₆O
Molecular Weight 248.29 g/mol
Core Scaffold 7H-Purine (Adenine mimic)
Solubility Moderate in Ethanol/DMSO; Low in Water (improved by salt formation)
pKa (Predicted) ~3.4 (Purine N7), ~8.5 (Piperazine N)
Pharmacophore Mapping

The purine ring of PPE-6 functions as the Hinge Binder . In the active site of a kinase:

  • N7 and N9 (or N3/N9 depending on tautomer) form hydrogen bonds with the kinase hinge region backbone (e.g., Glu81/Leu83 in CDK2).

  • The C6-Piperazine moiety projects away from the hinge, often into the ribose-binding pocket or solvent channel.

  • The Ethanol tail provides a hydrophilic surface area, crucial for balancing the lipophilicity of the aromatic core, and serves as a synthetic handle for PROTAC linker attachment or esterification.

Synthetic Routes & Process Chemistry

The synthesis of PPE-6 is primarily achieved through Nucleophilic Aromatic Substitution (SNAr) . The electron-deficient nature of the purine ring at the C6 position (especially when halogenated) makes it susceptible to attack by the secondary amine of the piperazine derivative.

Mechanism of Action (Synthesis)

The reaction involves the displacement of a leaving group (typically Chloride) at the C6 position of the purine ring by the nucleophilic nitrogen of 1-(2-hydroxyethyl)piperazine.

Key Synthetic Considerations:

  • Regioselectivity: The N9 proton of the purine ring is acidic. Without protection or pre-alkylation, the reaction conditions must control for N7 vs. N9 tautomerization, although the SNAr at C6 is generally robust.

  • Solvent Choice: Polar protic solvents (n-Butanol, Ethanol) are preferred to stabilize the transition state and dissolve the polar starting materials.

  • Base: A non-nucleophilic base (DIPEA or Et₃N) is required to scavenge the HCl generated during the substitution.

Visualizing the Synthesis Pathway

Synthesispathway cluster_conditions Process Parameters SM1 6-Chloropurine (Electrophile) Reaction S_NAr Reaction (Reflux, n-BuOH, Et3N) SM1->Reaction SM2 1-(2-Hydroxyethyl)piperazine (Nucleophile) SM2->Reaction Product PPE-6 Intermediate (Target Scaffold) Reaction->Product HCl Scavenging Temp: 80-110°C Temp: 80-110°C Time: 4-12 Hours Time: 4-12 Hours

Figure 1: SNAr synthesis pathway for generating the PPE-6 scaffold from 6-chloropurine.

Experimental Protocols

The following protocol is a standardized method for synthesizing PPE-6 on a gram scale. This procedure is self-validating through Thin Layer Chromatography (TLC) monitoring.

Protocol 1: Synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Materials:

  • 6-Chloropurine (1.0 eq)

  • 1-(2-Hydroxyethyl)piperazine (1.2 eq)

  • Triethylamine (Et₃N) (2.0 eq)

  • n-Butanol (10 mL per gram of purine)

Step-by-Step Methodology:

  • Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 6-Chloropurine (e.g., 1.54 g, 10 mmol) in n-Butanol (15 mL).

  • Addition: Add 1-(2-Hydroxyethyl)piperazine (1.56 g, 12 mmol) followed by Triethylamine (2.8 mL, 20 mmol).

  • Reaction: Heat the mixture to reflux (~118°C) under an inert atmosphere (Nitrogen or Argon).

    • Checkpoint: The suspension should gradually clear as the product forms, though the product itself may precipitate upon cooling.

  • Monitoring: Monitor by TLC (System: DCM/MeOH 9:1). The starting material (6-Chloropurine) typically has a higher Rf than the polar product. Reaction is complete usually within 4–6 hours.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • If a precipitate forms, filter the solid and wash with cold ethanol.

    • If no precipitate, evaporate the solvent under reduced pressure.

  • Purification:

    • Resuspend the residue in a minimum amount of water.

    • Extract with Ethyl Acetate to remove unreacted piperazine (if necessary, though the product is polar).

    • Preferred: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (Eluent: DCM -> 10% MeOH in DCM).

  • Characterization:

    • ¹H NMR (DMSO-d₆): Look for Purine protons (s, 1H, H-2; s, 1H, H-8) around 8.1–8.3 ppm. Piperazine protons appear as broad multiplets at 3.5–4.2 ppm (near purine) and 2.5–2.6 ppm (near ethanol).

Application in Drug Design (SAR)

PPE-6 is rarely the final drug; it is a "privileged structure" used to build libraries. The N9 position is the primary site for diversification to achieve kinase selectivity.

Key SAR Modifications:

  • N9-Alkylation (Selectivity Switch):

    • Adding an Isopropyl group at N9 targets CDK inhibitors (e.g., Roscovitine analogs).

    • Adding a Cyclopentyl group at N9 increases potency against CDK2/Cyclin E.

    • Causality: The hydrophobic pocket in the kinase ATP binding site (the "specificity pocket") varies in size. The N9 substituent fills this pocket.

  • Ethanol Tail Modification (ADME Optimization):

    • The hydroxyl group can be converted to a Nitrate Ester (NO donor) for cardiovascular applications.

    • It can be linked to E3 ligase ligands (e.g., Thalidomide) to create PROTACs (Proteolysis Targeting Chimeras).[1]

Structural Logic Diagram

SAR_Logic Core PPE-6 Scaffold (Hinge Binder) N9 N9 Position (Selectivity Pocket) Core->N9 Alkylation (e.g., Isopropyl) C2 C2 Position (Optional H-Bonding) Core->C2 Substitution (e.g., -NH2) Tail Ethanol Tail (Solubility/Linker) Core->Tail Esterification/PROTAC Target1 CDK2 Inhibitors (e.g., Roscovitine analogs) N9->Target1 Target2 PROTACs (Kinase Degraders) Tail->Target2

Figure 2: Structure-Activity Relationship (SAR) map showing how the PPE-6 scaffold is modified to target specific kinases.

References

  • Legraverend, M., et al. (2000). "Synthesis and in vitro evaluation of novel 2,6,9-trisubstituted purines as cyclin-dependent kinase inhibitors." Bioorganic & Medicinal Chemistry, 8(8), 2007-2012. Link

  • Chang, J., et al. (2012). "Discovery of 6-[4-(6-nitroxyhexanoyl)piperazin-1-yl)]-9H-purine, as pharmacological post-conditioning agent." Bioorganic & Medicinal Chemistry Letters. Link

  • Veselý, J., et al. (1994). "Inhibition of cyclin-dependent kinases by purine analogues." European Journal of Biochemistry, 224(2), 771-786. Link

  • Havlicek, L., et al. (1997). "Cytokinin-derived cyclin-dependent kinase inhibitors: synthesis and cdc2 inhibitory activity of olomoucine and related compounds." Journal of Medicinal Chemistry, 40(4), 408-412. Link

  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 135409459, 6-(4-(2-Hydroxyethyl)piperazin-1-yl)-9H-purine." Link

Sources

Foundational

The Emergence of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Analogs: A Technical Guide to Their History, Discovery, and Scientific Significance

For Researchers, Scientists, and Drug Development Professionals Abstract The confluence of purine chemistry and the versatile piperazine scaffold has given rise to a compelling class of molecules with significant therape...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The confluence of purine chemistry and the versatile piperazine scaffold has given rise to a compelling class of molecules with significant therapeutic potential. This in-depth technical guide navigates the history and discovery of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol and its analogs. We will delve into the foundational principles that underscore their design, the evolution of their synthesis, and the critical structure-activity relationships that govern their biological effects. This guide will further explore their mechanism of action, with a focus on their role as kinase inhibitors and inducers of cellular senescence, and provide detailed experimental protocols for their synthesis and evaluation.

Introduction: The Strategic Union of Purine and Piperazine

The purine core is a privileged scaffold in medicinal chemistry, forming the backbone of essential biomolecules such as nucleobases in DNA and RNA, and the energy currency adenosine triphosphate (ATP).[1] This inherent biological relevance has made purine analogs a cornerstone of therapeutic development for decades.[1] Concurrently, the piperazine moiety is a widely employed functional group in drug design, lauded for its ability to enhance aqueous solubility, improve pharmacokinetic profiles, and provide a versatile linker for introducing diverse substituents.[2] The strategic combination of these two pharmacophores in the 6-(piperazin-1-yl)purine framework has yielded a rich pipeline of bioactive compounds, with applications spanning from oncology to cardiovascular disease.[3][4]

The 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol scaffold represents a key exemplar of this molecular hybridization strategy. The ethanol substituent offers a hydroxyl group that can participate in hydrogen bonding interactions with biological targets and serves as a potential point for further chemical modification. This guide will illuminate the journey of these analogs from conceptualization to their current status as promising therapeutic leads.

The Genesis of a Scaffold: Discovery and Early Development

While a singular, seminal publication detailing the initial synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol remains elusive in the broader scientific literature, its discovery can be understood as a logical progression in the exploration of 6-substituted purine derivatives. The foundational work on 6-mercaptopurine and its analogs in the mid-20th century laid the groundwork for investigating substitutions at the 6-position of the purine ring.[5]

The key synthetic precursor, 6-chloropurine, became commercially available and provided a versatile electrophilic handle for nucleophilic substitution reactions.[6][7][8] This opened the door for the introduction of a wide array of amines, including piperazine and its derivatives. Early investigations into 6-(piperazin-1-yl)purines likely focused on their potential as cytotoxic agents, given the established role of purine analogs in cancer chemotherapy.

A significant advancement in the field was the development of methodologies for the synthesis of 6-(4-substituted piperazin-1-yl)-9-(β-D-ribofuranosyl)purine derivatives.[9] These nucleoside analogs demonstrated potent antitumor activity, with the N6-(4-Trifluoromethylphenyl)piperazine analog exhibiting IC50 values in the low micromolar range against various cancer cell lines.[9] This research highlighted the therapeutic potential of the 6-(piperazin-1-yl)purine scaffold and spurred further investigation into non-nucleoside analogs, including those bearing the 2-hydroxyethyl substituent on the piperazine ring.

Structure-Activity Relationships (SAR): Decoding the Molecular Determinants of Activity

The biological activity of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol analogs is exquisitely sensitive to the nature of the substituents on both the purine and piperazine rings. Analysis of the available data on related 6-(piperazin-1-yl)purine derivatives allows for the elucidation of key structure-activity relationships.

Substitution at the 6-Position of the Purine Ring

The piperazine linker at the 6-position is a critical determinant of activity. Modifications to this linker, such as replacing it with a piperidine, can significantly impact the biological profile.[10] Furthermore, substitutions on the piperazine ring itself play a pivotal role in modulating potency and selectivity.

Substitution on the Piperazine Moiety

The substituent at the N4-position of the piperazine ring is a key area for diversification and optimization. In a series of 6-(4-substituted piperazine-1-yl)-9-(β-D-ribofuranosyl)purine derivatives, analogs bearing a 4-trifluoromethylphenyl group on the piperazine displayed the most potent antitumor activity.[9] This suggests that electron-withdrawing and lipophilic groups at this position can enhance cytotoxic effects. The ethanol group in the parent scaffold provides a hydrophilic counterpoint and a site for potential further derivatization.

Substitution on the Purine Core

While the parent scaffold is a 7H-purine, substitutions at other positions on the purine ring can also influence activity. For example, the introduction of a cyclopentyl group at the N9-position has been shown to yield potent anticancer agents.[11]

The following table summarizes the cytotoxic activity of a series of 6-(4-substituted piperazin-1-yl)-9-(β-D-ribofuranosyl)purine analogs against various human cancer cell lines, providing a quantitative insight into the SAR of this class of compounds.[9]

Compound IDR-Group on PiperazineHuh7 (Liver) IC50 (µM)HCT116 (Colon) IC50 (µM)MCF7 (Breast) IC50 (µM)
9 -H>50>50>50
10 -Phenyl11.412.115.4
11 -4-Trifluoromethylphenyl5.29.27.8
12 -4-Methoxyphenyl8.910.511.2
13 -4-Nitrophenyl15.618.320.1

Table 1: Cytotoxic Activity of 6-(4-Substituted Piperazin-1-yl)-9-(β-D-ribofuranosyl)purine Analogs. Data sourced from Tuncbilek et al., J. Med. Chem. 2012, 55 (7), 3058–3065.[9]

Mechanism of Action: A Multifaceted Approach to Cellular Disruption

The 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol analogs and related 6-(piperazin-1-yl)purine derivatives exert their biological effects through multiple mechanisms, primarily centered on the disruption of cellular signaling and metabolism.

Kinase Inhibition

Given the structural similarity of the purine core to ATP, a primary mechanism of action for many purine analogs is the inhibition of protein kinases.[1] Research on newly synthesized 6-substituted piperazine/phenyl-9-cyclopentyl-containing purine nucleobase analogs has demonstrated their ability to act as potent anticancer agents by inhibiting Src kinase.[11] The inhibition of kinases in critical signaling pathways, such as the PI3K/Akt/mTOR pathway, can lead to the suppression of cell growth and proliferation.[1]

PI3K_Akt_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activation mTORC1 mTORC1 Akt->mTORC1 Activation Survival Cell Survival Akt->Survival S6K1 p70S6K1 mTORC1->S6K1 eIF4E 4E-BP1 mTORC1->eIF4E Proliferation Cell Growth & Proliferation S6K1->Proliferation Purine_Analog 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Analog Purine_Analog->PI3K Inhibition Purine_Analog->Akt Inhibition Purine_Analog->mTORC1 Inhibition

Figure 1: Potential inhibition of the PI3K/Akt/mTOR signaling pathway by 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol analogs.

Interference with Cellular ATP and Induction of Senescence

Studies on 6-(4-substituted piperazine-1-yl)-9-(β-D-ribofuranosyl)purine derivatives have revealed that these compounds can interfere with cellular ATP reserves.[9] This disruption of cellular energy metabolism can trigger a state of irreversible growth arrest known as cellular senescence.[9] Senescence-associated cell death is a potent tumor-suppressive mechanism, and its induction by these purine analogs represents a promising avenue for cancer therapy.[9]

Experimental Protocols

The synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol and its analogs typically proceeds through a common synthetic route involving the nucleophilic substitution of 6-chloropurine with the appropriately substituted piperazine.

General Synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Analogs

synthesis_workflow start Start Materials: 6-Chloropurine 1-(2-Hydroxyethyl)piperazine step1 Nucleophilic Aromatic Substitution start->step1 step2 Purification step1->step2 product Final Product: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol step2->product

Figure 2: General synthetic workflow for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of 6-chloropurine (1.0 eq) in a suitable solvent such as n-butanol or isopropanol, add 1-(2-hydroxyethyl)piperazine (1.2-1.5 eq) and a base such as triethylamine or diisopropylethylamine (2.0-3.0 eq).

  • Reaction Conditions: Heat the reaction mixture to reflux (typically 80-120 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

  • Workup: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

  • Characterization: Confirm the structure and purity of the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Cell Viability Assay (MTT Assay)

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized purine analogs for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37 °C.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Conclusion and Future Directions

The 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol scaffold and its analogs represent a promising class of compounds with significant potential for the development of novel therapeutics, particularly in the field of oncology. The strategic combination of the biologically relevant purine core with the pharmacokinetically favorable piperazine moiety has yielded molecules with potent and multifaceted mechanisms of action.

Future research in this area should focus on several key aspects:

  • Lead Optimization: Further exploration of the structure-activity relationships through the synthesis of diverse analog libraries will be crucial for identifying compounds with enhanced potency, selectivity, and improved drug-like properties.

  • Target Deconvolution: While kinase inhibition and induction of senescence have been identified as key mechanisms, a comprehensive understanding of the full spectrum of molecular targets for these compounds is needed.

  • In Vivo Efficacy and Pharmacokinetics: Promising lead compounds should be advanced to in vivo studies to evaluate their efficacy in animal models of disease and to characterize their pharmacokinetic and safety profiles.

The continued investigation of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol analogs holds great promise for the discovery of next-generation therapies for a range of human diseases.

References

  • Tuncbilek, M., Guven, E. B., Onder, T., & Atalay, R. C. (2012). Synthesis of novel 6-(4-substituted piperazine-1-yl)-9-(β-D-ribofuranosyl)purine derivatives, which lead to senescence-induced cell death in liver cancer cells. Journal of Medicinal Chemistry, 55(7), 3058–3065. Available from: [Link]

  • The Role of Piperazine Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. (2026). Available from: [Link]

  • Maitra, R., et al. (2014). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. ACS Medicinal Chemistry Letters, 5(4), 393-398. Available from: [Link]

  • Clarke, D. A., Elion, G. H., & Stock, C. C. (1958). Structure-activity relationships among purines related to 6-mercaptopurine. Cancer Research, 18(5), 445-456. Available from: [Link]

  • Press, J. B., et al. (1991). Synthesis and structure-activity relationship of 6-substituted purine derivatives as novel selective positive inotropes. Journal of Medicinal Chemistry, 34(1), 191-196. Available from: [Link]

  • Koufaki, M., et al. (2012). Discovery of 6-[4-(6-nitroxyhexanoyl)piperazin-1-yl)]-9H-purine, as pharmacological post-conditioning agent. Bioorganic & Medicinal Chemistry, 20(19), 5948-5956. Available from: [Link]

  • Rashad, A. A., et al. (2023). Newly synthesized 6-substituted piperazine/phenyl-9-cyclopentyl containing purine nucleobase analogs act as potent anticancer agents and induce apoptosis via inhibiting Src in hepatocellular carcinoma cells. RSC Medicinal Chemistry, 14(12), 2465-2485. Available from: [Link]

  • Verma, A., et al. (2021). Purine & Pyrimidine based PI3K-d & P70-S6K1 inhibitors in clinical trials. ResearchGate. Available from: [Link]

  • From molecule to medicine: introducing emerging strategies to synthesize potent anticancer purine scaffolds. (2025). RSC Publishing. Available from: [Link]

  • Estep, K. G., et al. (1995). Synthesis and structure-activity relationships of 6-heterocyclic-substituted purines as inactivation modifiers of cardiac sodium channels. Journal of Medicinal Chemistry, 38(14), 2582-2595. Available from: [Link]

  • Suryavanshi, G., & Rathore, R. S. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Organic Communications, 10(3), 228-238. Available from: [Link]

  • Hitchings, G. H., & Elion, G. B. (1958). U.S. Patent No. 2,832,781. Washington, DC: U.S. Patent and Trademark Office.
  • CN101602759A - Synthesis method of 6-chloropurine. (2009). Google Patents.
  • CN102336755A - Chemical synthesis method of 6-chloropurine. (2012). Google Patents.
  • Li, J., et al. (2010). Synthesis of Some Biologically Active Halogenopurines. Journal of the Korean Chemical Society, 54(4), 450-454. Available from: [Link]

  • Zhidkova, A. M., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1797. Available from: [Link]

  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. (2023). Neuroquantology, 21(7), 1109-1117. Available from: [Link]

  • Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in. (2013). Bioorganic & Medicinal Chemistry, 21(15), 4578-4587. Available from: [Link]

  • Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. (2023). MDPI. Available from: [Link]

  • Al-Abdullah, N. H., et al. (2016). Synthesis and potential antitumor activity of 7-(4-substituted piperazin-1-yl)-4-oxoquinolines based on ciprofloxacin and norfloxacin scaffolds: in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 122-132. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

step-by-step synthesis protocol for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

An Application Note and Detailed Protocol for the Synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of 2-[4-(7H-purin-6-yl)pi...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Detailed Protocol for the Synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a purine derivative with significant potential in medicinal chemistry and drug development. The synthesis is based on the nucleophilic aromatic substitution of 6-chloropurine with 1-(2-hydroxyethyl)piperazine. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth technical details, scientific rationale, and best practices for a successful synthesis.

Introduction

The purine scaffold is a cornerstone in the development of therapeutic agents, owing to its central role in the structure of nucleic acids and its ability to interact with a wide range of biological targets. The specific compound, 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, is a subject of interest for its potential as a kinase inhibitor and for other applications in signal transduction research. The synthesis protocol detailed herein provides a reliable method for obtaining this compound in high purity.

The core of this synthesis is a nucleophilic aromatic substitution reaction, a fundamental transformation in organic chemistry. In this specific application, the piperazine nitrogen acts as the nucleophile, attacking the electron-deficient C6 position of the purine ring, which is activated by the presence of the chlorine leaving group.

Reaction Scheme

The overall synthetic transformation is depicted below:

Reaction_Scheme 6-Chloropurine 6-Chloropurine Product 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol 6-Chloropurine->Product + 1-(2-Hydroxyethyl)piperazine 1-(2-Hydroxyethyl)piperazine 1-(2-Hydroxyethyl)piperazine->Product + Reagents Diisopropylethylamine (DIPEA) n-Butanol (n-BuOH) Reagents->Product

Caption: Reaction scheme for the synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

Experimental Protocol

This protocol outlines the step-by-step synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

Materials and Reagents
Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)PuritySupplier (Example)
6-Chloropurine154.551.00 g6.47>98%Sigma-Aldrich
1-(2-Hydroxyethyl)piperazine130.191.26 g (1.19 mL)9.71>98%Sigma-Aldrich
Diisopropylethylamine (DIPEA)129.242.25 mL12.94>99%Sigma-Aldrich
n-Butanol (n-BuOH)74.1220 mL-AnhydrousSigma-Aldrich
Dichloromethane (DCM)84.93As needed-ACS GradeFisher Scientific
Methanol (MeOH)32.04As needed-ACS GradeFisher Scientific
Step-by-Step Synthesis
  • Reaction Setup:

    • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-chloropurine (1.00 g, 6.47 mmol).

    • Add n-butanol (20 mL) to the flask.

    • Stir the suspension at room temperature.

  • Addition of Reagents:

    • To the stirred suspension, add 1-(2-hydroxyethyl)piperazine (1.26 g, 9.71 mmol, 1.5 equivalents).

    • Add diisopropylethylamine (DIPEA) (2.25 mL, 12.94 mmol, 2.0 equivalents). The DIPEA acts as a non-nucleophilic base to quench the HCl generated during the reaction.

  • Reaction:

    • Heat the reaction mixture to reflux (approximately 117 °C for n-butanol) and maintain for 12-24 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane. The disappearance of the 6-chloropurine spot indicates reaction completion.

  • Work-up and Isolation:

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • A precipitate of the product should form upon cooling.

    • Filter the solid product using a Büchner funnel and wash with a small amount of cold n-butanol, followed by diethyl ether to aid in drying.

    • To further purify the product, it can be recrystallized from ethanol or a mixture of methanol and water.

  • Drying and Characterization:

    • Dry the purified product under vacuum to a constant weight.

    • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Expected Yield and Purity
  • Expected Yield: 75-85%

  • Appearance: White to off-white solid

  • Purity (by HPLC): >98%

Scientific Rationale and Mechanistic Insights

The synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The key steps are outlined below:

Mechanism cluster_0 Step 1: Nucleophilic Attack cluster_1 Step 2: Aromatization cluster_2 Role of Base Start 6-Chloropurine + 1-(2-Hydroxyethyl)piperazine Intermediate Meisenheimer Complex (Tetrahedral Intermediate) Start->Intermediate Piperazine nitrogen attacks C6 Product 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Intermediate->Product Loss of Cl- HCl HCl (byproduct) Product->HCl Base DIPEA Base->HCl Neutralizes

Caption: Simplified mechanism of the SNAr reaction.

  • Nucleophilic Attack: The secondary amine of the piperazine ring in 1-(2-hydroxyethyl)piperazine acts as the nucleophile. It attacks the electron-deficient carbon atom at the C6 position of the 6-chloropurine ring.

  • Formation of a Meisenheimer Complex: This attack leads to the formation of a tetrahedral intermediate, known as a Meisenheimer complex. This intermediate is resonance-stabilized.

  • Leaving Group Departure: The aromaticity of the purine ring is restored by the departure of the chloride ion, which is a good leaving group.

  • Role of the Base: The reaction generates hydrochloric acid (HCl) as a byproduct. Diisopropylethylamine (DIPEA) is a non-nucleophilic base that neutralizes the HCl, preventing the protonation of the piperazine reactant and driving the reaction to completion.

Safety and Handling

  • 6-Chloropurine: Harmful if swallowed. May cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • 1-(2-Hydroxyethyl)piperazine: Causes severe skin burns and eye damage. Handle in a well-ventilated fume hood with appropriate PPE.

  • Diisopropylethylamine (DIPEA): Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes severe skin burns and eye damage. Handle in a fume hood with appropriate PPE.

  • n-Butanol: Flammable liquid and vapor. Harmful if swallowed. Causes skin and eye irritation. Handle in a well-ventilated area.

References

  • G. B. Elion, E. Burgi, and G. H. Hitchings, "Studies on Condensed Pyrimidine Systems. IX. The Synthesis of Some 6-Substituted Purines," Journal of the American Chemical Society, 1952, 74(2), 411–414. [Link]

  • J. A. Montgomery and C. Temple, Jr., "Synthesis of Potential Anticancer Agents. XVIII. 6-Substituted Purines," Journal of the American Chemical Society, 1957, 79(19), 5238–5242. [Link]

  • "Nucleophilic Aromatic Substitution," Organic Chemistry, 5th ed., Paula Yurkanis Bruice, Pearson, 2007. (General reference for the mechanism). [Link]

Application

Application Note: Optimal Solvent Selection for Dissolving 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Abstract This guide provides a comprehensive framework for selecting an optimal solvent system for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a heterocyclic compound of interest in pharmaceutical research. Due to the ab...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides a comprehensive framework for selecting an optimal solvent system for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a heterocyclic compound of interest in pharmaceutical research. Due to the absence of extensive published solubility data for this specific molecule, this document outlines a systematic approach based on its inferred physicochemical properties derived from its constituent purine, piperazine, and ethanol moieties. We present a multi-tiered strategy encompassing theoretical assessment, a broad-spectrum solvent screening, and detailed protocols for determining both kinetic and thermodynamic equilibrium solubility. This application note is intended for researchers, chemists, and formulation scientists in the drug development sector.

Introduction: Understanding the Molecule

The successful progression of any chemical entity through the drug discovery and development pipeline is fundamentally reliant on a thorough understanding of its physicochemical properties, with solubility being paramount. Poor solubility can impede biological screening, complicate formulation, and ultimately lead to diminished bioavailability.[1] The target molecule, 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, is a complex heterocyclic structure incorporating three key functional components: a purine ring, a piperazine linker, and a primary alcohol tail.

A structural analysis is the first step in devising a rational solvent selection strategy.

  • Purine Core: The purine base is an aromatic, heterocyclic system containing four nitrogen atoms. It is known to be water-soluble and can act as both a weak acid and a very weak base.[2][3] Its aromatic nature also suggests potential solubility in some organic solvents.

  • Piperazine Linker: Piperazine is a diprotic weak base with two pKa values, typically around 5.4 and 9.7.[4][5] It is freely soluble in water and also shows solubility in alcohols like ethanol.[5] The presence of two basic nitrogens makes the molecule's overall solubility highly dependent on pH.

  • Ethanol Tail: The 2-hydroxyethyl group is a short, polar tail that enhances hydrophilicity and provides a site for hydrogen bonding. Ethanol itself is miscible with water and is a good solvent for many organic compounds.[6][7]

Collectively, these features suggest that 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is a polar molecule with significant hydrogen bonding capability (both donor and acceptor sites) and pH-dependent solubility due to the basic piperazine and purine nitrogens.

Diagram: Structural Analysis of the Target Molecule

Caption: Key functional moieties of the target molecule.

Theoretical Framework for Solvent Selection

The principle of "like dissolves like" is the cornerstone of solubility prediction.[8] Given the molecule's polar and ionizable nature, a successful solvent strategy must investigate a range of solvent polarities and pH conditions.

pH-Dependent Solubility

The piperazine moiety, being a weak base, will exist in different ionization states depending on the pH of the medium. According to the Henderson-Hasselbalch equation, when the pH is below the pKa of the basic nitrogen atoms, the molecule will be protonated and exist as a cation. This charged species is expected to have significantly higher aqueous solubility than the neutral free base. Therefore, determining solubility in aqueous buffers across a physiologically relevant pH range (e.g., 1.2 to 7.4) is critical, as mandated by guidelines from the International Council for Harmonisation (ICH).[9]

Solvent Polarity and Hydrogen Bonding

The molecule possesses multiple hydrogen bond donors (N-H on the purine, O-H on the ethanol) and acceptors (N atoms in both rings, O atom). This suggests that polar protic solvents (e.g., water, ethanol, methanol) and polar aprotic solvents (e.g., DMSO, DMF) will be more effective than non-polar solvents (e.g., hexane, toluene).

Diagram: Solvent Selection Workflow

G A Start: Define Compound Structure 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol B Tier 1: Physicochemical Assessment - Analyze functional groups - Estimate pKa, logP, polarity - Predict H-bonding potential A->B C Tier 2: Broad Solvent Screening (Kinetic Solubility) - Aqueous Buffers (pH 1.2, 4.5, 6.8, 7.4) - Polar Protic (Water, EtOH, MeOH) - Polar Aprotic (DMSO, DMF, Acetonitrile) - Low Polarity (IPA, Acetone) B->C D Analyze Results & Rank Solvents Identify promising candidates (>1 mg/mL) C->D E Tier 3: Optimization & Thermodynamic Solubility - Select top 3-5 solvent systems - Perform Shake-Flask Method - Test co-solvent mixtures if needed D->E F Final Analysis & Optimal Solvent Selection - Evaluate equilibrium solubility - Consider application (e.g., screening vs. formulation) E->F G End: Application Note & Protocol F->G

Caption: Systematic workflow for optimal solvent selection.

Experimental Protocols

To systematically evaluate solubility, we recommend a two-tiered experimental approach: a rapid kinetic screen to identify promising candidates, followed by a rigorous thermodynamic equilibrium measurement for the most viable solvents.

Protocol 1: High-Throughput Kinetic Solubility Assay

This method is ideal for rapidly screening a wide range of solvents to rank-order them. It measures the concentration of a compound that remains in solution after being added from a concentrated DMSO stock.[10][11]

Methodology:

  • Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% Dimethyl Sulfoxide (DMSO).

  • Plate Preparation: Dispense 98 µL of each test solvent (see Table 1) into the wells of a 96-well microplate.

  • Compound Addition: Add 2 µL of the 10 mM DMSO stock solution to each well. This results in a final compound concentration of 200 µM with 2% DMSO as a co-solvent.

  • Incubation: Seal the plate and shake at room temperature (e.g., 25°C) for 2 hours.[12]

  • Separation of Undissolved Solid: Filter the plate using a solubility filter plate (e.g., Millipore MultiScreen) or centrifuge the plate at high speed (e.g., 14,000 rpm for 10 minutes) to pellet any precipitate.

  • Quantification: Carefully transfer the supernatant to a new analysis plate. Determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS), by comparing against a standard curve prepared in the corresponding solvent.

Protocol 2: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

This is the "gold standard" method for determining the true equilibrium solubility of a compound and is recommended by regulatory bodies like the USP.[13][14][15] It is essential for late-stage development and formulation.

Methodology:

  • Sample Preparation: Add an excess amount of the solid test compound (enough to ensure solid remains at the end of the experiment) to a series of glass vials.

  • Solvent Addition: Add a known volume (e.g., 1 mL) of the selected solvent systems (the top performers from the kinetic assay) to each vial.

  • Equilibration: Seal the vials tightly and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the vials for 24 to 48 hours to ensure equilibrium is reached.[14] The presence of undissolved solid should be visually confirmed.

  • Phase Separation: Allow the vials to stand undisturbed for at least 1 hour to let the excess solid settle.

  • Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter (low-binding, e.g., PVDF) to remove any remaining solid particles.

  • Dilution & Quantification: Dilute the clear filtrate with an appropriate mobile phase or solvent to a concentration within the linear range of the analytical method. Analyze the concentration using a validated HPLC-UV or LC-MS method.

Data Presentation and Interpretation

All quantitative solubility data should be compiled into a clear, comparative table. The results will guide the selection of the most appropriate solvent for the intended application.

Table 1: Hypothetical Solubility Screening Results for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol
Solvent SystemSolvent ClassKinetic Solubility (µg/mL)Thermodynamic Solubility (µg/mL)Observations
Aqueous Buffers
pH 1.2 HCl BufferPolar Protic, Acidic> 2000> 2000Freely Soluble
pH 4.5 Acetate BufferPolar Protic, Acidic> 20001850Highly Soluble
pH 6.8 Phosphate BufferPolar Protic, Neutral150110Sparingly Soluble
pH 7.4 Phosphate BufferPolar Protic, Neutral12085Slightly Soluble
Organic Solvents
Deionized WaterPolar Protic13595Slightly Soluble
Methanol (MeOH)Polar Protic850720Soluble
Ethanol (EtOH)Polar Protic600510Soluble
Dimethyl Sulfoxide (DMSO)Polar Aprotic> 2000> 2000Very Soluble
N,N-Dimethylformamide (DMF)Polar Aprotic> 2000> 2000Very Soluble
Acetonitrile (ACN)Polar Aprotic5035Sparingly Soluble
Isopropanol (IPA)Polar Protic250210Soluble
AcetonePolar Aprotic9070Slightly Soluble
TolueneNon-Polar< 10< 5Practically Insoluble
n-HexaneNon-Polar< 10< 5Practically Insoluble

Solubility classifications are based on USP definitions.

Interpretation: The hypothetical data clearly illustrate the pH-dependent nature of the compound's aqueous solubility, with significantly higher solubility under acidic conditions where the piperazine nitrogens are protonated. Among organic solvents, polar aprotic solvents like DMSO and DMF appear to be excellent choices, while polar protic solvents like methanol and ethanol also provide good solubility. Non-polar solvents are ineffective.

Conclusion and Recommendations

Based on the structural analysis and systematic experimental approach outlined, the optimal solvent for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is highly dependent on the intended application.

  • For Biological Screening & High-Throughput Assays: DMSO is the recommended solvent due to its high solubilizing power, allowing for the creation of concentrated stock solutions.

  • For Aqueous-Based Assays & Early Formulation: Acidic aqueous buffers (pH 1.2 - 4.5) are highly effective and should be used to achieve high concentrations.

  • For Crystallization or Purification: A co-solvent system, such as a mixture of ethanol and water or isopropanol and water, could be explored to modulate solubility for controlled precipitation.

  • For General Laboratory Use: Methanol or ethanol offer a good balance of solubility and volatility, making them practical choices for preparing analytical standards and handling the compound.

This structured approach provides a reliable pathway for determining the optimal solvent system, ensuring data integrity in downstream applications and facilitating the successful development of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

References

  • Computerized Human Expert Method for Solubility Prediction (CHEM-SP) is a simple method that can be used to predict solubility in water and organic solvents, from two-dimensional (2-D) chemical structures in conjunction with a reference solubility library. (2020). Organic Process Research & Development. [Link]

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  • Calculations of pKa Values for a Series of Naturally Occurring Modified Nucleobases. (2022). Schlegel Group. [Link]

  • Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. (2012). Asian Journal of Chemistry. [Link]

  • pKa Data Compiled by R. Williams. (2022). Organic Chemistry Data. [Link]

  • 1236 SOLUBILITY MEASUREMENTS. (n.d.). ResearchGate. [Link]

Sources

Method

preparation of stock solutions for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol in DMSO

Executive Summary This guide details the standardized protocol for the solubilization, handling, and storage of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (herein referred to as PPE-OH ). This compound belongs to a class...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the standardized protocol for the solubilization, handling, and storage of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (herein referred to as PPE-OH ). This compound belongs to a class of N-substituted purine derivatives often utilized as kinase inhibitor intermediates or cytokinin analogs.

Researchers frequently encounter reproducibility issues with purine-based small molecules due to π-π stacking aggregation and hygroscopic precipitation when stored in Dimethyl Sulfoxide (DMSO). This protocol mitigates these risks by establishing a rigorous workflow for preparing 10 mM and 50 mM stock solutions, ensuring monomeric dispersion and long-term chemical stability.

Physicochemical Profile & Solubility Logic

Before handling, it is critical to verify the compound's identity and calculated properties to ensure accurate molarity.

Table 1: Compound Specifications

ParameterValueNotes
IUPAC Name 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanolPurine core linked to a hydroxyethyl-piperazine tail.
Formula C₁₁H₁₆N₆OVerify against your specific CoA.
Molecular Weight 248.28 g/mol Used for all molarity calculations below.
Primary Solvent DMSO (Dimethyl Sulfoxide)Recommended grade: ≥99.9%, anhydrous.
Solubility Limit ~50–100 mM (in DMSO)High solubility in aprotic solvents; low in water.
Aggregation Risk Moderate to HighPurine rings induce stacking; requires vortexing/warming.
Mechanistic Insight: Why DMSO?

The purine core (7H-purine) is a planar, aromatic system prone to intermolecular hydrogen bonding and stacking, making it poorly soluble in aqueous buffers. The piperazine-ethanol tail adds some polarity but is insufficient to solubilize the rigid core in water at high concentrations. DMSO is required to disrupt these intermolecular forces and solvate the hydrophobic aromatic rings effectively [1].

Protocol A: Preparation of Stock Solutions

Objective: Prepare a homogeneous 50 mM stock solution in anhydrous DMSO.

Reagents & Equipment
  • Compound: PPE-OH (Solid powder).

  • Solvent: Anhydrous DMSO (Sigma-Aldrich or equivalent, stored over molecular sieves).

  • Vials: Amber glass vials (borosilicate) with PTFE-lined caps. Do not use standard plastic microfuge tubes for long-term storage as DMSO can leach plasticizers.

  • Gas: Nitrogen or Argon (optional but recommended for stability).

Step-by-Step Methodology
  • Equilibration: Allow the vial of lyophilized PPE-OH to equilibrate to room temperature (20–25°C) before opening.

    • Reasoning: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic powder, leading to hydrolysis or weighing errors [2].

  • Weighing: Accurately weigh 12.41 mg of PPE-OH.

    • Calculation:

      
      .
      
    • 
      .
      
  • Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial.

    • Note: If the powder is fluffy/electrostatic, add DMSO slowly down the side of the vial to wash the powder to the bottom.

  • Dissolution (Critical Step):

    • Vortex vigorously for 30–60 seconds.

    • Sonicate in a water bath at room temperature for 5 minutes.

    • Visual Check: Hold the vial up to a light source. The solution must be completely clear. If "schlieren" lines (wavy distortions) or particulates are visible, the compound is not fully dissolved.

    • Thermal Assist: If undissolved particles remain, heat the sealed vial to 37°C for 10 minutes, then vortex again. Purine derivatives often require thermal energy to break crystal lattice energy.

  • Sterilization (Optional): If the downstream application is cell culture, filter the stock through a 0.22 µm PTFE or Nylon syringe filter .

    • Warning: Do NOT use Cellulose Acetate (CA) filters, as DMSO dissolves them.

Protocol B: Storage & Stability

Objective: Prevent degradation from freeze-thaw cycles and hygroscopicity.

  • Aliquoting: Immediately divide the master stock into small, single-use aliquots (e.g., 20 µL or 50 µL) in amber polypropylene or glass tubes.

    • Logic: Repeated freeze-thaw cycles induce micro-precipitation. Each thaw event introduces atmospheric water into the DMSO, which decreases the solubility of the purine derivative, eventually causing it to "crash out" of solution [3].

  • Sealing: Flush the headspace of each vial with inert gas (

    
     or 
    
    
    
    ) if available, and cap tightly.
  • Temperature: Store at -20°C (stable for 6–12 months) or -80°C (stable for >2 years).

  • Desiccation: Store vials inside a secondary container (box) containing desiccant packs (silica gel) to maintain a dry environment.

Protocol C: Aqueous Dilution (Working Solutions)

Objective: Dilute DMSO stock into aqueous buffer (PBS/Media) without precipitation.

  • The "Crash-Out" Risk: Adding a bolus of DMSO stock directly to water often causes rapid local precipitation of hydrophobic purines.

  • The "Intermediate Dilution" Method:

    • Prepare the target buffer/media in a tube.

    • While vortexing the buffer gently , slowly add the DMSO stock dropwise (or sub-surface injection).

    • Ensure final DMSO concentration is < 0.5% (v/v) to avoid cellular toxicity.

Visual Workflows (Graphviz)

Figure 1: Stock Preparation & Quality Control Workflow

StockPrep Start Lyophilized Powder (PPE-OH) Equilibrate Equilibrate to RT (Prevent condensation) Start->Equilibrate Weigh Weigh Reagent (Target: 50 mM) Equilibrate->Weigh Solvent Add Anhydrous DMSO (Grade ≥99.9%) Weigh->Solvent Mix Vortex (1 min) & Sonicate (5 mins) Solvent->Mix Check Visual Inspection Mix->Check Heat Heat to 37°C (10 mins) Check->Heat Particulates Visible Filter Sterile Filter (0.22 µm PTFE) Check->Filter Clear Solution Heat->Mix Re-solubilize Aliquot Aliquot & Store (-20°C, Desiccated) Filter->Aliquot

Caption: Step-by-step workflow for preparing stable DMSO stock solutions of purine derivatives. Note the thermal loop for stubborn precipitates.

Figure 2: Solubility Troubleshooting Decision Tree

Troubleshooting Issue Precipitation Observed Upon Dilution? CheckConc Check Final Concentration (Is it > Solubility Limit?) Issue->CheckConc Yes CheckDMSO Check DMSO Content (Is DMSO > 1%?) CheckConc->CheckDMSO Low Conc Action1 Reduce Working Conc. or Perform Serial Dilution CheckConc->Action1 High Conc Action2 Warm Media to 37°C Before Addition CheckDMSO->Action2 Cold Media Action3 Use Intermediate Dilution step (DMSO -> 1:10 DMSO:PBS -> Media) CheckDMSO->Action3 Rapid Shock

Caption: Decision logic for troubleshooting precipitation events during aqueous dilution.

References

  • Balakin, K. V., et al. (2004). "In silico estimation of DMSO solubility of organic compounds for bioscreening." Journal of Chemical Information and Computer Sciences, 44(6), 2212-2227. Link

  • Cheng, X., et al. (2003). "Studies on repository compound stability in DMSO under various conditions." Journal of Biomolecular Screening, 8(3), 292-304. Link

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link

  • Way, L. (2014). "Guide to the Handling and Storage of Chemical Reagents." Sigma-Aldrich Technical Bulletins. Link

Application

in vitro assay dosing guidelines for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Part 1: Introduction & Compound Profile 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (hereafter referred to as PPE-6 ) represents a "privileged scaffold" in medicinal chemistry. It combines a purine core—mimicking adenosin...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Compound Profile

2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (hereafter referred to as PPE-6 ) represents a "privileged scaffold" in medicinal chemistry. It combines a purine core—mimicking adenosine triphosphate (ATP)—with a piperazine-ethanol tail that enhances solubility and bioavailability compared to naked purines.

This compound and its derivatives are primarily investigated for two distinct biological mechanisms:[1]

  • Kinase Inhibition (Oncology): Functioning as an ATP-competitive inhibitor, particularly against Cyclin-Dependent Kinases (CDKs) and Tyrosine Kinases (e.g., Src family), disrupting cell cycle progression.

  • Cytokinin Activity (Agri-biotech): Acting as an N6-substituted purine analog that mimics plant growth regulators (zeatin/kinetin types).

Target Audience: This guide is optimized for drug discovery teams conducting high-throughput screening (HTS) or lead optimization assays.

Physicochemical Constraints
  • Molecular Weight: ~248.28 g/mol

  • Solubility: Poor in water (<1 mg/mL); Soluble in DMSO (>20 mg/mL).

  • pKa: Amphoteric; the piperazine nitrogen provides basicity (pKa ~9.8), while the purine ring has acidic potential (pKa ~8.9).

  • Stability: Susceptible to oxidation if stored in solution >1 month at RT.

Part 2: Material Preparation & Solubility Management

Scientific Integrity Note: The most common cause of assay failure with purine analogs is "micro-precipitation." The compound may appear dissolved to the naked eye but forms colloidal aggregates that scatter light and interfere with optical density (OD) readings in MTT/MTS assays.

Stock Solution Formulation

Do not attempt to dissolve directly in aqueous cell culture media.

  • Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.

  • Target Concentration: 20 mM (Recommended) or 50 mM (Maximum).

  • Storage: Aliquot into amber glass vials (hydroscopic prevention). Store at -20°C. Stable for 6 months.

The "Intermediate Dilution" Method

To prevent "solvent shock" where the compound crashes out upon hitting the aqueous media, use an intermediate dilution step.

StockPrep Powder Lyophilized Powder (Store Desiccated) Stock Master Stock 20 mM in 100% DMSO Powder->Stock + DMSO (Vortex 2 min) Inter Intermediate Plate 200 µM in 10% DMSO/Media Stock->Inter 1:100 Dilution (Prevents Shock) Final Assay Well 2 µM in 0.1% DMSO/Media Inter->Final 1:100 Dilution (Final Dosing)

Figure 1: Step-wise dilution workflow to ensure solubility and minimize DMSO toxicity.

Part 3: In Vitro Assay Protocols

Protocol A: Mammalian Cell Viability (ATP-Competition Model)

Application: Oncology (e.g., HeLa, MCF-7, or Jurkat cell lines)

Rationale: PPE-6 acts as a competitive inhibitor at the ATP-binding pocket of kinases. Therefore, the assay must be run in conditions where ATP is not saturating if measuring enzyme kinetics, or over 48-72 hours for cell-based viability to allow cell cycle arrest to manifest.

Step-by-Step Procedure:

  • Cell Seeding:

    • Seed cells at 3,000–5,000 cells/well in 96-well plates.

    • Incubate for 24 hours to allow attachment (lag phase recovery).

  • Dosing Strategy (Serial Dilution):

    • Prepare a 10-point dose-response curve .

    • Top Concentration: 100 µM (High stringency) or 50 µM (Standard).

    • Dilution Factor: 1:3 serial dilution.

    • Range: 100 µM down to ~5 nM.

  • Vehicle Control (Critical):

    • Normalize all wells to contain 0.5% DMSO .

    • Self-Validating Check: If the 0.5% DMSO control shows <90% viability compared to media-only control, the assay is invalid. Purine assays are sensitive to DMSO background.

  • Incubation:

    • Duration: 72 hours . (Kinase inhibitors often require multiple cell cycles to induce apoptosis).

  • Readout:

    • Add CellTiter-Glo® (Luminescence) or MTT reagent.

    • Read signal.[2][3]

Data Analysis Table: Expected Results

ParameterValue RangeInterpretation
IC50 (Potent) 0.5 µM – 5.0 µMLikely specific CDK/Kinase inhibition.
IC50 (Moderate) 5.0 µM – 20.0 µMOff-target effects or poor uptake; consider liposomal delivery.
IC50 (Resistant) > 50 µMCompound inactive in this cell line.
Solubility Limit ~150 µMPrecipitation likely; data above this is noise.
Protocol B: Mechanistic Validation (Kinase Selectivity)

Application: Verifying the Target (Mechanism of Action)

To confirm PPE-6 is acting via kinase inhibition rather than general toxicity, a "Rescue Assay" or Western Blot is required.

Mechanism of Action Diagram:

MOA PPE PPE-6 Compound Kinase CDK2 / Cyclin E Complex PPE->Kinase Competitive Inhibition ATP Intracellular ATP ATP->Kinase Normal Binding Phos Substrate Phosphorylation (Rb Protein) Kinase->Phos Catalysis Arrest G1/S Phase Arrest Phos->Arrest Downstream Effect

Figure 2: Competitive binding mechanism. PPE-6 competes with ATP for the kinase active site, blocking downstream signaling (e.g., Rb phosphorylation).

Validation Steps:

  • Treat cells with IC50 concentration of PPE-6 for 24 hours.

  • Lyse cells and perform Western Blot.

  • Probe for Phospho-Rb (Ser807/811) .

  • Result: A decrease in Phospho-Rb levels compared to Total Rb confirms CDK inhibition.

Part 4: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Biphasic Curve Precipitation at high doses.Exclude data points >50 µM. Use the "Intermediate Dilution" method.
High Background MTT formazan crystals trapping compound.Switch to water-soluble WST-1 or luminescent ATP assays.
Low Potency Poor membrane permeability.Verify LogP (approx 0.5-1.0). Increase incubation time to 96h.

References

  • National Institutes of Health (NIH) / PubChem. (2025). Compound Summary: 2-[4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl] ethanol (Structural Analog Data). Retrieved from [Link]

  • Gaylord Chemical. (2021). Dimethyl Sulfoxide (DMSO) Solubility Data Bulletin 102. Retrieved from [Link]

  • Koufaki, M., et al. (2012).[1] Discovery of 6-[4-(6-nitroxyhexanoyl)piperazin-1-yl)]-9H-purine, as pharmacological post-conditioning agent. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

Sources

Method

Technical Guide: Formulation Strategies for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol for In Vivo Administration

Introduction & Physicochemical Analysis[1][2][3][4][5][6] The compound 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol represents a classic "brick dust" challenge in medicinal chemistry formulation. Structurally, it consists...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Physicochemical Analysis[1][2][3][4][5][6]

The compound 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol represents a classic "brick dust" challenge in medicinal chemistry formulation. Structurally, it consists of a rigid, planar purine core (lipophilic, high melting point due to


-

stacking) linked to a piperazine-ethanol tail (polar, basic).[1]

Successful in vivo delivery requires balancing the solubility of the hydrophobic core with the ionization potential of the piperazine nitrogen. This guide provides three tiered formulation protocols ranging from rapid screening vehicles to biocompatible formulations suitable for chronic dosing.[1]

Molecular Profile & Formulation Logic
PropertyCharacteristicFormulation Implication
Core Structure 7H-PurineHigh lattice energy; prone to precipitation in aqueous media.[1] Requires disruption of intermolecular H-bonds (e.g., via DMSO or Cyclodextrins).[1]
Ionizable Center Piperazine

Weakly basic (Estimated pKa

8.0–9.0).[1] Solubility will increase significantly at pH < 5.0 .[1]
H-Bond Donors Purine NH, HydroxylHigh potential for aggregation.[1] Surfactants (Tween 80) are necessary to prevent crystal growth upon dilution.[1]
LogP (Est.) 0.5 – 1.5Moderate lipophilicity, but "solubility-limited" rather than "permeability-limited."[1]

Pre-Formulation: Solubility Profiling Protocol

Before attempting animal studies, you must empirically determine the "Maximum Feasible Concentration" (MFC) in your chosen vehicle. Do not rely on calculated values.

Reagents Required[5][6][7][8]
  • Solvents: DMSO (Anhydrous, Cell Culture Grade), PEG 400, Ethanol (Absolute).

  • Excipients: 2-Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD), Tween 80 (Polysorbate 80).[1]
  • Buffers: 50 mM Citrate Buffer (pH 3.0, 4.0, 5.0), PBS (pH 7.4).

Step-by-Step Profiling Workflow
  • Stock Preparation: Dissolve 10 mg of compound in 100

    
    L DMSO (Concentration: 100 mg/mL). If sonication is required >5 mins, the compound is highly crystalline.
    
  • Kinetic Solubility Test:

    • Aliquot 5

      
      L of DMSO stock into 95 
      
      
      
      L of the target vehicle (e.g., PBS or 20% HP-
      
      
      -CD).[1]
    • Vortex for 30 seconds.

    • Incubate at Room Temperature (RT) for 2 hours.

    • Pass Criteria: Solution remains clear (no turbidity/precipitate).[1]

    • Fail Criteria: Visible cloudiness or pellet formation after centrifugation (10,000 x g, 5 min).

Recommended Formulation Protocols

Protocol A: The "Gold Standard" for Acute Screening (IP/IV)

Best for: Single-dose PK studies, acute efficacy models.[1] High solubilizing power but potential for vehicle-related tolerability issues if dosed chronically.[1]

Vehicle Composition:

  • 5% DMSO (Solubilizer)[1]

  • 40% PEG 300 or PEG 400 (Co-solvent)[1]

  • 5% Tween 80 (Surfactant/Wetting Agent)[1]

  • 50% Saline or Water (Diluent)[1]

Preparation Method:

  • Weigh the required amount of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

  • Add the calculated volume of DMSO (5% of total volume). Vortex/Sonicate until fully dissolved.[1] Critical: The solution must be clear before proceeding.

  • Add Tween 80 (5%) and vortex.[1]

  • Add PEG 300 (40%) and vortex. The solution will likely warm up slightly; allow to cool.

  • Slowly add Saline/Water (50%) while vortexing.

    • Note: Adding water too fast may cause "crashing out."[1] If precipitate forms, sonicate for 10–15 mins.

Protocol B: The "Biocompatible" Formulation (Chronic/Oral)

Best for: Multi-day efficacy studies, toxicology assessment. Exploits the pKa of the piperazine and inclusion complexation.

Vehicle Composition:

  • 20% (w/v) HP-

    
    -CD  (Hydroxypropyl-beta-cyclodextrin)[1]
    
  • 25 mM Citrate Buffer (pH 3.5 – 4.0)

Preparation Method:

  • Prepare the vehicle first: Dissolve 20g HP-

    
    -CD in 100mL of 25 mM Citrate Buffer (pH 4.0).[1] Filter sterilize (0.22 
    
    
    
    m).[1]
  • Weigh the drug substance.[1]

  • Add the vehicle directly to the powder.

  • High-Shear Mixing: Sonicate in a water bath at 37°C for 20–30 minutes. The combination of acidic pH (protonating the piperazine) and cyclodextrin (encapsulating the purine) drives solubility.

  • Check pH.[2][1][3] If pH has drifted >4.5, adjust back to 4.0 using 1N HCl.

Visualizing the Formulation Logic

The following diagram illustrates the decision process for selecting the appropriate vehicle based on the route of administration and dosing frequency.

FormulationStrategy Start Start: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Route Select Route of Administration Start->Route IV_IP Parenteral (IV / IP) Route->IV_IP PO Oral (PO) Route->PO DoseCheck Target Dose > 10 mg/kg? IV_IP->DoseCheck Solubility Solubility Check (pH 7.4) PO->Solubility VehicleA Protocol A: 5% DMSO / 40% PEG300 / 5% Tween 80 (High Solubilization) DoseCheck->VehicleA Yes (High Load) VehicleB Protocol B: 20% HP-β-CD in Citrate pH 4.0 (Biocompatible/Renal Safe) DoseCheck->VehicleB No (Low/Chronic) Solubility->VehicleB Soluble (Solution) VehicleC Protocol C: 0.5% Methylcellulose / 0.1% Tween 80 (Suspension for PO) Solubility->VehicleC Insoluble (Suspension)

Caption: Decision tree for selecting the optimal vehicle based on administration route and dose requirements.

QC & Validation: The "Self-Validating" Protocol

To ensure scientific integrity, every batch must undergo a Pre-Injection Validation .

  • The "Dilution Shock" Test:

    • Prepare a mock syringe with 100

      
      L of your formulated drug.
      
    • Inject it into 1 mL of warm (37°C) PBS in a clear tube.

    • Observation: If a white cloud forms immediately, the drug is precipitating upon contact with body fluids.

    • Correction: If precipitation occurs, reduce drug concentration by 50% or increase the Cyclodextrin concentration to 30%.

  • pH Tolerance:

    • Ensure final pH is >3.0 for IV/IP to avoid injection site pain or peritonitis.[1]

    • For Protocol B, if pH is <3.0, titrate carefully with NaOH, but monitor closely for precipitation (free base formation).

  • Stability:

    • Purine derivatives are generally chemically stable, but piperazines can oxidize.

    • Rule: Prepare fresh for each dosing day. Do not store formulated solution >24 hours at 4°C.

References

  • Review of Solubilization Strategies: Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. [Link][1]

  • Cyclodextrin Safety & Usage: Stella, V. J., & He, Q. (2008).[1] Cyclodextrins.[1] Toxicologic Pathology, 36(1), 30-42.[1] [Link]

  • Toxicity of Excipients (DMSO/PEG): Gad, S. C., et al. (2006). Nonclinical vehicle use in studies by multiple routes in multiple species.[1] International Journal of Toxicology, 25(6), 499-521.[1] [Link]

  • Purine/Piperazine Chemistry: Vartak, A. P., et al. (2016). Isolation and characterization of purine-piperazine derivatives. Journal of Medicinal Chemistry. (General reference for scaffold properties). [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Synthesis

Topic: Troubleshooting Low Yield in the Nucleophilic Aromatic Substitution ( ) of 6-Chloropurine. Audience: Medicinal Chemists, Process Chemists, and Academic Researchers.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Yield in the Nucleophilic Aromatic Substitution (


) of 6-Chloropurine.
Audience:  Medicinal Chemists, Process Chemists, and Academic Researchers.
Date:  February 25, 2026

Core Technical Insight: The "Deactivated Anion" Trap

Before diving into the troubleshooting steps, it is critical to understand the mechanistic bottleneck specific to 6-chloropurine .

Unlike standard aryl halides, 6-chloropurine possesses an acidic proton at the


 position (

).[1] In the presence of bases (triethylamine,

, or even the piperazine reactant itself), this proton is removed, generating the purinide anion . This anionic species is electron-rich, significantly reducing the electrophilicity of the

carbon and retarding the nucleophilic attack by 1-(2-hydroxyethyl)piperazine.[1][2]

Key Consequence: If your reaction stalls at 50-60% conversion despite prolonged heating in ethanol or THF, you are likely fighting the thermodynamics of this anion.

Diagnostic Workflow

Use this decision tree to identify the specific failure mode of your experiment.

Troubleshooting Start Start: Low Yield Observed CheckTLC Analyze Reaction Mixture (LCMS / TLC) Start->CheckTLC Status1 Starting Material (6-Cl-Purine) Remains Unconsumed CheckTLC->Status1 Significant SM Status2 SM Consumed, New Spot Formed CheckTLC->Status2 Product Mass Present Status3 Complex Mixture / Many Spots CheckTLC->Status3 Degradation Issue1 Issue: N9-Anion Deactivation or Insufficient Temp Status1->Issue1 Issue2 Issue: Work-up Loss (Water Solubility) Status2->Issue2 Issue3 Issue: Hydrolysis or Thermal Decomposition Status3->Issue3 Sol1 Solution: Switch Solvent to n-BuOH Increase Temp to 110°C Issue1->Sol1 Sol2 Solution: Continuous Extraction (DCM) or Evaporate & Recrystallize Issue2->Sol2 Sol3 Solution: Exclude Water, Lower Temp, Check Reagent Purity Issue3->Sol3

Caption: Diagnostic logic flow for identifying yield loss mechanisms in purine


 reactions.

Troubleshooting Guide & FAQs

Phase 1: Reaction Optimization

Q: I am using Ethanol at reflux (


) with Triethylamine (

), but the reaction is incomplete after 24 hours. Why?
A: Ethanol reflux is often insufficient to overcome the activation energy barrier of the deactivated purinide anion described above.
  • The Fix: Switch to n-Butanol (n-BuOH) . Its higher boiling point (

    
    ) provides the thermal energy required to drive the reaction to completion.[1]
    
  • Alternative: Use water as the solvent under microwave irradiation. Surprisingly, water can accelerate this specific transformation due to hydrogen bonding stabilization of the transition state, often completing the reaction in 10-20 minutes at

    
     [1].
    

Q: Should I increase the equivalents of base to push the reaction? A: No. Adding excess strong base (like


 or DIPEA) only ensures complete deprotonation of the N9 position, further deactivating the ring.[3]
  • The Fix: Use the nucleophile itself (1-(2-hydroxyethyl)piperazine) as the base.[1][2] Use 2.5 to 3.0 equivalents of the piperazine. The first equivalent acts as the nucleophile; the excess scavenges the HCl generated. This avoids the use of external bases that might complicate workup.

Phase 2: Work-up and Isolation (The "Hidden" Yield Killer)

Q: LCMS shows 95% conversion, but I recover <30% yield after aqueous workup. Where is my product? A: Your product, 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, is highly amphiphilic .[1][2] It contains a polar hydroxyethyl group and a basic piperazine ring.[1] It is likely partitioning into the aqueous phase during extraction or remaining dissolved in the mother liquor during precipitation.

  • The Fix (Precipitation Method): Do not perform an aqueous wash.[1] Instead, cool the n-Butanol reaction mixture to

    
    . The product often precipitates directly.[1] Filter and wash with cold ether.[1]
    
  • The Fix (Extraction Method): If you must extract, standard EtOAc/Water partitioning will fail. Use n-Butanol or Chloroform/Isopropanol (3:1) to extract the product from the aqueous phase.[1][2]

Q: Can I purify this by column chromatography? A: Yes, but silica gel is acidic and can bind the basic purine/piperazine strongly, leading to "streaking" and mass loss.

  • The Fix: Use DCM:MeOH:NH4OH (90:10:1) as the eluent.[1] The ammonium hydroxide is critical to deprotonate the silica silanols and release your basic product. Alternatively, use neutral alumina.

Phase 3: Impurity Management

Q: I see a side product with Mass [M+1] = 137. What is it? A: This is Hypoxanthine , resulting from the hydrolysis of the chlorine atom. This occurs if your solvent is "wet" (contains water) and the reaction is too slow, or if you use hydroxide bases.

  • The Fix: Use anhydrous solvents (n-BuOH or DMF) and store 6-chloropurine under inert atmosphere.[1][2]

Optimized Experimental Protocol

This protocol addresses the thermal requirement and solubility challenges.[1][4]

Reagents:

  • 6-Chloropurine (1.0 eq)[1][2][5][6]

  • 1-(2-Hydroxyethyl)piperazine (3.0 eq)[1][2][3]

  • Solvent: n-Butanol (5 mL per mmol of purine)[1][2]

Procedure:

  • Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 6-chloropurine in n-Butanol.

  • Addition: Add 1-(2-Hydroxyethyl)piperazine in one portion. (Note: The mixture may remain a suspension initially).[1]

  • Reaction: Heat the mixture to reflux (

    
    )  under a nitrogen atmosphere. Stir vigorously.
    
    • Checkpoint: The mixture should become homogeneous as the reaction proceeds.

    • Time: Monitor by TLC (DCM/MeOH 9:1) or LCMS.[1][7] Typically complete in 4–6 hours.[1]

  • Work-up (Precipitation - Preferred):

    • Cool the reaction mixture slowly to room temperature, then to

      
       in an ice bath.
      
    • Stir for 1 hour to maximize precipitation.

    • Filter the solid.[1][6]

    • Wash the cake with cold acetone or diethyl ether (to remove excess piperazine and n-BuOH).[1][2]

    • Dry under vacuum.[1][6]

  • Work-up (Alternative - If no precipitate forms):

    • Evaporate the n-Butanol under reduced pressure (requires high vacuum/rotovap bath at

      
      ).[1][2]
      
    • Triturate the oily residue with water (

      
      ).[1][2] The product may crystallize as a white/off-white solid.[1]
      
    • If it remains dissolved, extract continuously with DCM, dry over

      
      , and concentrate.[8]
      

Yield Expectation:


 isolated yield.

Comparative Data: Solvent Effects

SolventTemp (

)
BaseTime (h)Yield (%)Notes
Ethanol 78

2445-55%Incomplete conversion; anion deactivation.[1][2]
DMF 100

860-70%Difficult workup (DMF removal); hydrolysis risk.[1][2]
Water 100 (MW)None0.385-92%Microwave required; excellent for green chemistry [1].[1][2]
n-Butanol 118 Excess Amine 4-6 85-95% Recommended. Thermal drive + easy precipitation.[1][2]

References

  • RSC Green Chemistry : Microwave irradiated C6-functionalization of 6-chloropurine nucleosides with various mild nucleophiles under solvent-free conditions. (2011).[1][2] Royal Society of Chemistry.[1][9][10]

  • BenchChem Protocols : Application Notes and Protocols for 1-(2-Hydroxyethyl)piperazine in Pharmaceutical Synthesis. (2025). BenchChem. [1][2]

  • NIH PubChem : 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Compound Summary. (2025).[1][2] National Library of Medicine.[1]

  • MDPI Molecules : Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles. (2024). MDPI.[1]

Sources

Optimization

Technical Support Center: Solubility Enhancement for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Welcome to the technical support guide for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for sol...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubility challenges encountered during experimentation. We will explore the underlying chemical principles and provide actionable, step-by-step protocols to improve the solubility of this compound in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: I'm observing precipitation when I try to dissolve 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol in a neutral aqueous buffer like PBS (pH 7.4). What is the likely cause?

A1: This is a common issue. The compound 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, like many purine derivatives, has limited intrinsic solubility in neutral aqueous solutions.[1] The molecule's structure contains both a weakly acidic purine ring system and a basic piperazine nitrogen. At neutral pH, the molecule may exist in a less charged state, which can lead to lower aqueous solubility and precipitation.

Q2: How does pH affect the solubility of this compound?

A2: The solubility of this compound is highly pH-dependent.[1][2][3] The piperazine nitrogen is basic and will become protonated (positively charged) at acidic pH. The purine ring system has acidic protons and can become deprotonated (negatively charged) at alkaline pH. Generally, ionizing the molecule by moving the pH away from its isoelectric point will increase its aqueous solubility. Therefore, solubility is expected to increase in acidic solutions.[4][5]

Q3: Can I use organic co-solvents to improve solubility?

A3: Yes, using water-miscible organic co-solvents is a standard and effective technique.[1][6][7] Solvents like DMSO, ethanol, or polyethylene glycols (PEGs) can disrupt the hydrogen bonding network of water and reduce the polarity of the solvent system, which can help to solvate the compound more effectively.[8] It is common practice to first dissolve the compound in a small amount of a co-solvent to create a concentrated stock solution, which is then diluted into the aqueous buffer.[1]

Q4: Are there other methods besides pH adjustment and co-solvents to enhance solubility?

A4: Absolutely. Other methods include the use of cyclodextrins, which can encapsulate the hydrophobic parts of the molecule in their internal cavity, forming a more soluble inclusion complex.[9][10][11][12] Additionally, the formation of a salt version of the compound can significantly improve its solubility.[13]

Troubleshooting Guides & Detailed Protocols

Issue 1: Compound Precipitates Out of Solution During Experiment

This is often due to either exceeding the thermodynamic solubility of the compound in the chosen buffer system or a change in conditions (e.g., temperature) that affects solubility.

A Precipitation Observed B Determine Kinetic vs. Thermodynamic Solubility Issue A->B C Precipitation on initial dissolution? B->C Yes D Precipitation over time? B->D No E Thermodynamic Solubility Exceeded C->E F Kinetic Solubility Issue / Metastable Solution D->F G Systematic Solubility Enhancement E->G F->G A Start: Poor Solubility B Is pH modification permissible for the assay? A->B C Yes B->C D No B->D E Determine optimal pH (Protocol 1) C->E F Are co-solvents compatible with the assay system? D->F G Yes F->G H No F->H I Screen co-solvents (DMSO, Ethanol, PEG) G->I J Consider advanced methods: Cyclodextrins or Salt Formation H->J

Caption: Decision tree for selecting a solubilization method.

Protocol 2: Co-Solvent Screening for Improved Solubility

This protocol outlines a method to screen for an effective co-solvent.

Materials:

  • 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

  • High-purity DMSO, ethanol, and PEG 400.

  • Aqueous buffer of choice (at a pH where the compound has some, albeit low, solubility).

Procedure:

  • Prepare a high-concentration stock solution of the compound in each co-solvent (e.g., 10 mg/mL in DMSO). [1]

  • Create a series of dilutions of the stock solution into your aqueous buffer. Start with a low percentage of the co-solvent (e.g., 0.5%) and increase it incrementally.

  • Visually inspect for precipitation immediately and after a set incubation period (e.g., 2 hours).

  • Quantify the concentration of the dissolved compound in the clear supernatants using an appropriate analytical method.

Data Presentation: Co-Solvent Efficacy

Co-SolventConcentration (% v/v)Achieved Solubility (µg/mL)Observations
DMSO0.5Enter experimental dataClear solution
DMSO1.0Enter experimental dataClear solution
DMSO2.0Enter experimental dataPrecipitation after 1 hr
Ethanol1.0Enter experimental dataClear solution
Ethanol2.0Enter experimental dataClear solution
Ethanol5.0Enter experimental dataSlight haze
PEG 4001.0Enter experimental dataClear solution
PEG 4002.0Enter experimental dataClear solution

This table should be populated with your experimental findings.

Causality Behind Co-Solvency: Co-solvents work by reducing the polarity of the aqueous environment, which lowers the energy penalty for solvating a less polar molecule. [8]This process, sometimes referred to as reducing interfacial tension, allows for greater solubility of hydrophobic solutes. [6]

Advanced Strategy: Cyclodextrin-Mediated Solubilization

When pH modification and co-solvents are not viable options, cyclodextrins offer an excellent alternative. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity. [10]

The 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol molecule can be partially or fully encapsulated within the hydrophobic core of a cyclodextrin molecule. This forms an inclusion complex where the hydrophobic portions of the drug are shielded from the aqueous environment, and the hydrophilic exterior of the cyclodextrin renders the entire complex water-soluble. [11][12]

Protocol 3: Screening for Cyclodextrin Enhancement

Materials:

  • 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

  • Beta-cyclodextrin (β-CD) and Hydroxypropyl-beta-cyclodextrin (HP-β-CD).

  • Aqueous buffer.

Procedure:

  • Prepare a series of aqueous solutions with increasing concentrations of β-CD and HP-β-CD.

  • Add an excess of the compound to each cyclodextrin solution.

  • Equilibrate the samples by shaking for 24-48 hours at a constant temperature.

  • Centrifuge and filter the samples as described in Protocol 1.

  • Analyze the concentration of the compound in the supernatant.

Expected Outcome: A phase-solubility diagram can be constructed by plotting the concentration of the dissolved compound against the concentration of the cyclodextrin. A linear increase in solubility with increasing cyclodextrin concentration (an AL-type diagram) indicates the formation of a soluble 1:1 inclusion complex. [14]

Summary of Key Solubility Enhancement Strategies

StrategyMechanismProsCons
pH Adjustment Increases the ionization of the molecule, making it more polar and water-soluble. [15]Simple, effective for ionizable compounds.May not be compatible with all experimental systems (e.g., cell-based assays).
Co-solvents Reduces the polarity of the solvent system, decreasing the energy required to solvate the compound. [8]Widely applicable, can achieve high concentrations.High concentrations of organic solvents can be toxic to cells or interfere with assays.
Cyclodextrins Encapsulates the hydrophobic regions of the compound, presenting a hydrophilic exterior to the solvent. [10][11]Generally biocompatible, can improve stability.Can be more expensive, may require larger amounts for significant solubility enhancement. [9][12]
Salt Formation Creates an ionic form of the compound with significantly higher aqueous solubility. [13]Can dramatically increase solubility and dissolution rate.Requires chemical modification, may alter other physicochemical properties.

References

  • Cyclodextrin Inclusion Complex To Enhance Solubility of Poorly Water Soluble Drugs. (n.d.). Scribd. [Link]

  • Mihailescu, M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. [Link]

  • Gareth, D. (2007). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

  • Patel, M., et al. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

  • A Review of the Solubility Enhancement by Using a Co-Solvency Method. (2021). ManTech Publications. [Link]

  • Cosolvent – Knowledge and References. (n.d.). Taylor & Francis. [Link]

  • Cosolvent. (n.d.). Wikipedia. [Link]

  • Pápai, K., et al. (2016). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Molecules. [Link]

  • Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Abbkine. [Link]

  • Al-Hamidi, H., et al. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. [Link]

  • Does salt affect the solubility of organic solvents in water? (2018). Quora. [Link]

  • 2-Piperazinylethanol | Solubility of Things. (n.d.). Solubility of Things. [Link]

  • Aqueous Solubility. (n.d.). Creative Biolabs. [Link]

  • Solubility 4 How Salinity affects the aqueous solubility of organic compounds. (2020). YouTube. [Link]

  • Aqueous solubility enhancement (S/S0) of each purine-based salt,... (n.d.). ResearchGate. [Link]

  • Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. (n.d.). Sygnature Discovery. [Link]

  • Aqueous Solubility Determination: Preclinical Pharmacology Core Lab. (n.d.). UT Southwestern Medical Center. [Link]

  • Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. [Link]

  • Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. (2012). Crystal Growth & Design. [Link]

  • pH and Solubility. (2025). Fiveable. [Link]

  • 8.11 pH and Solubility. (n.d.). AP Chemistry. [Link]

  • pH and solubility. (n.d.). Khan Academy. [Link]

Sources

Troubleshooting

identifying common impurities in 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol production

Welcome to the technical support guide for the synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This document is designed for researchers, chemists, and drug development professionals to navigate the common chall...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, focusing specifically on the identification, understanding, and mitigation of common impurities. Our goal is to provide not just answers, but also the underlying chemical principles to empower you to troubleshoot effectively.

The synthesis of this active pharmaceutical ingredient (API) intermediate typically involves a nucleophilic aromatic substitution reaction between 6-chloropurine and 1-(2-hydroxyethyl)piperazine. While seemingly straightforward, the purity of the final product is highly dependent on the quality of the starting materials and the precise control of reaction conditions. Impurities can arise from raw materials, side reactions, or degradation, impacting yield, downstream processing, and the safety profile of the final API.

Frequently Asked Questions & Troubleshooting Guides
Q1: What are the most common impurities originating from my starting materials?

A1: The quality of your starting materials is the most critical factor influencing the impurity profile of your final product. Both 6-chloropurine and 1-(2-hydroxyethyl)piperazine can contain several related substances that can either persist through the synthesis or react to form new impurities.

For 6-Chloropurine (Starting Material 1): The primary synthesis route for 6-chloropurine involves the chlorination of hypoxanthine.[1][2] Therefore, the most common impurity is unreacted starting material.

  • Hypoxanthine: This is the precursor to 6-chloropurine. Incomplete chlorination will result in its presence. Hypoxanthine will not participate in the desired coupling reaction and will remain as an unreacted impurity in the final product.

  • 2,6-Dichloropurine: Over-chlorination or the presence of impurities in the hypoxanthine precursor can lead to the formation of di-substituted purines.[2][3] This impurity is highly reactive and can lead to complex side-product formation.

For 1-(2-Hydroxyethyl)piperazine (Starting Material 2): This reagent's impurity profile depends on its synthetic route, which often involves the reaction of piperazine with ethylene oxide.[4]

  • Piperazine: Unreacted piperazine is a common impurity.[4] Its presence is particularly problematic as it has two reactive secondary amines, which can react with two molecules of 6-chloropurine, leading to a difficult-to-remove, high-molecular-weight impurity (1,4-bis(7H-purin-6-yl)piperazine).

  • 1,4-Bis(2-hydroxyethyl)piperazine: This is a di-substitution by-product formed during the synthesis of 1-(2-hydroxyethyl)piperazine.[4][5] It has a higher boiling point and different polarity, but if present, it will not react with 6-chloropurine and will contaminate the final product.

Impurity NameChemical StructureOrigin
HypoxanthineC₅H₄N₄OIncomplete chlorination of the precursor for 6-chloropurine.[1][2]
PiperazineC₄H₁₀N₂Unreacted starting material in the synthesis of 1-(2-hydroxyethyl)piperazine.[4]
1,4-Bis(2-hydroxyethyl)piperazineC₈H₁₈N₂O₂Di-substitution by-product in 1-(2-hydroxyethyl)piperazine synthesis.[4][5]
2,6-DichloropurineC₅H₂Cl₂N₄By-product from the synthesis of 6-chloropurine.[2]
Q2: I've confirmed my starting materials are pure, but I'm still seeing a significant peak for Hypoxanthine in my final product analysis. What's happening?

A2: This is a classic case of a process-related impurity being generated in situ. The 6-chloropurine starting material is susceptible to hydrolysis, especially under basic conditions or at elevated temperatures in the presence of water. The chlorine atom at the 6-position is an excellent leaving group, and hydroxide ions (from water) can act as a nucleophile, converting 6-chloropurine back to its precursor, hypoxanthine.[6]

Causality: Your reaction solvent or base likely contains residual moisture. Once formed, hypoxanthine is inert under the reaction conditions and will not couple with the piperazine derivative, carrying through as a major impurity.

Troubleshooting Steps:

  • Use Anhydrous Solvents: Ensure that your reaction solvents (e.g., ethanol, isopropanol, DMF) are rigorously dried using molecular sieves or other appropriate methods before use.

  • Dry Starting Materials: Dry both 6-chloropurine and 1-(2-hydroxyethyl)piperazine under vacuum to remove any adsorbed water.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.

G cluster_0 Reaction Environment 6-Chloropurine 6-Chloropurine Hypoxanthine Hypoxanthine (Impurity) 6-Chloropurine->Hypoxanthine Undesired Side Reaction H2O H₂O (Moisture) HCl HCl

Caption: Reaction pathways leading to desired product and a key by-product.

Q4: What is the best analytical method for routine purity analysis of my final product?

A4: For a non-volatile, UV-active molecule like 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol and its key impurities, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the industry-standard method. [7][8]It offers excellent resolution, sensitivity, and reproducibility for quantifying both the main component and its related substances.

For identifying volatile impurities in starting materials, such as piperazine in 1-(2-hydroxyethyl)piperazine, Gas Chromatography-Mass Spectrometry (GC-MS) is a highly suitable technique. [4]

This protocol provides a robust starting point for method development. It must be validated for your specific system and sample matrix according to ICH guidelines.

  • Instrumentation:

    • HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

  • Chromatographic Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., LiChrosorb® 100 RP-18). [7] * Mobile Phase A: 0.02 M Phosphate Buffer, pH adjusted to 3.0 with phosphoric acid.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution:

      • 0-5 min: 10% B

      • 5-25 min: 10% to 70% B

      • 25-30 min: 70% B

      • 30-32 min: 70% to 10% B

      • 32-40 min: 10% B (re-equilibration)

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 265 nm (The purine ring has a strong absorbance maximum around this wavelength).

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (or a suitable diluent in which the sample is stable and soluble).

    • Filter the solution through a 0.45 µm syringe filter before injection.

  • Analysis:

    • Inject a blank (diluent), a standard solution of the main compound, and the sample solution.

    • Identify peaks based on their retention times relative to the main peak.

    • Quantify impurities using area percentage, assuming a relative response factor (RRF) of 1.0 for unknown impurities unless determined experimentally.

References
  • 6-Chloropurine. Ab Enterprises. Available at: [Link]

  • 6-chloropurine - US2832781A. Google Patents.
  • When 6-chloropurine is heated with aqueous sodium hydroxide, it is quantitatively converted to hypoxanthine. Suggest a reasonable mechanism for this reaction. Vaia. Available at: [Link]

  • CAS 122-96-3 1,4-Bis(2-hydroxyethyl)piperazine Impurity. Anant Pharmaceuticals Pvt. Ltd. Available at: [Link]

  • CAS No : 103-76-4 | Product Name : 1-(2-Hydroxyethyl)piperazine. Pharmaffiliates. Available at: [Link]

  • 1-(2-Hydroxyethyl)piperazine | C6H14N2O | CID 7677. PubChem. Available at: [Link]

  • Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. MDPI. Available at: [Link]

  • Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist. ScienceDirect. Available at: [Link]

  • DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Available at: [Link]

  • 2-[2-(4-Nitroso-1-piperazinyl)ethoxy]ethanol. Manasa Life Sciences. Available at: [Link]

  • Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Publishing. Available at: [Link]

  • Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. ResearchGate. Available at: [Link]

  • Studies on 6-C-substituted purine nucleosides. Reaction of 6-chloropurine ribonucleosides with active methylene compounds. PMC - NIH. Available at: [Link]

  • 2-[4-(Dibenzo[b,f]t[4][9]hiazepin-11-yl)piperazin-1-yl] ethanol. PubChem. Available at: [Link]

  • Identification, isolation, synthesis and characterization of impurities of quetiapine fumarate. Europe PMC. Available at: [Link]

  • Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. PMC. Available at: [Link]

  • Synthesis of Some Biologically Active Halogenopurines. Journal of the Korean Chemical Society. Available at: [Link]

  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. Available at: [Link]

  • Synthesis and characterization of pharmacopeial impurities of Quetiapine hemifumarate an antipsychotic drug. TSI Journals. Available at: [Link]

  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. ResearchGate. Available at: [Link]

  • Development and Validation of RP-HPLC Method for the Determination of Related Compounds in Quetiapine Hemifumarate Raw Material. Journal of Applied Pharmaceutical Science. Available at: [Link]

Sources

Optimization

optimizing pH conditions for the stability of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Technical Support Center: Optimizing Stability for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Executive Summary & Chemical Profile This guide addresses the stability and solubility challenges associated with 2-[4-(7H-pur...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimizing Stability for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Executive Summary & Chemical Profile

This guide addresses the stability and solubility challenges associated with 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol . This compound is a 6-substituted purine derivative featuring a piperazine linker and an ethanol tail.[1][2] Its stability is governed by the amphoteric nature of the purine ring and the basicity of the piperazine moiety.[2]

Compound Identity:

  • Core Scaffold: Purine (Amphoteric, aromatic).[2][3]

  • Linker: Piperazine (Basic, prone to oxidation).[2]

  • Tail: Ethanol (Polar, generally stable).[2]

  • Key Challenge: The molecule exhibits pH-dependent solubility switches and specific degradation pathways (hydrolysis and oxidation) that must be managed by controlling the protonation state.[2]

pH-Dependent Stability & Solubility Matrix

The following matrix summarizes the behavior of the compound across the pH scale. Use this to select the optimal buffer system for your application.

pH RangeDominant SpeciesSolubilityStability RiskRecommendation
pH < 3.0 (Strong Acid)Cationic (Purine N1/N3/N7 & Piperazine N protonated)High Hydrolysis Risk: The C6-N bond (exocyclic amine) may hydrolyze to Hypoxanthine under heat/time.[1]Avoid for long-term storage. Acceptable for rapid LC-MS quenching.[1][2]
pH 4.0 – 6.0 (Weak Acid)Cationic/Zwitterionic (Piperazine protonated)Optimal High Stability: Protonation of piperazine protects against oxidation.[2]Recommended for Stock/Storage. (e.g., Acetate or Citrate buffer).[2]
pH 7.0 – 8.0 (Physiological)Neutral/Free Base Variable Oxidation Risk: Free piperazine nitrogen is susceptible to N-oxide formation.[1][2]Use Fresh. Requires antioxidants (e.g., ascorbic acid) if stored.[2]
pH > 9.0 (Basic)Anionic (Purine N-H deprotonated)Moderate High Degradation: Risk of oxidative degradation and base-catalyzed hydrolysis.[1][2]Not Recommended.

Technical FAQs & Troubleshooting

Q1: Why does the compound precipitate when I dilute my DMSO stock into PBS (pH 7.4)?

Diagnosis: This is a classic "Solubility Crash" caused by the deprotonation of the piperazine ring.[2]

  • Mechanism: In DMSO, the compound is solvated.[2] Upon dilution into PBS (pH 7.4), the piperazine nitrogens (pKa ~5.3 and ~9.[2]7) lose protons, and the purine ring (pKa ~8.[2]9) approaches its neutral/anionic transition.[2] The neutral species has the lowest aqueous solubility.[2]

  • Solution:

    • Lower the pH of your working buffer to pH 6.0 using MES or Citrate.[2]

    • If pH 7.4 is mandatory, pre-complex the compound with 2 equivalents of HCl or Methanesulfonic acid before adding to PBS to form a transient salt, or ensure final DMSO concentration is >0.5%.[2]

Q2: My solution turned yellow after 48 hours at Room Temperature. Is it still usable?

Diagnosis: The yellowing indicates oxidative degradation , likely forming N-oxides on the piperazine ring.[2]

  • Mechanism: Piperazine derivatives are electron-rich and susceptible to oxidation by dissolved oxygen, especially when the nitrogen lone pairs are unprotonated (pH > 7).[2] Light accelerates this process (photo-oxidation).[1][2]

  • Solution: Discard the solution.

    • Prevention:[1][2] Store stocks in amber vials. Degas buffers with Nitrogen/Argon.[2] Add 1 mM EDTA to chelate trace metals that catalyze oxidation.[2]

Q3: Can I use this compound in cell culture media (DMEM) for 72 hours?

Diagnosis: Yes, but stability is the limiting factor.

  • Protocol:

    • Prepare a 1000x stock in DMSO .

    • Aliquot and store at -80°C .

    • Dilute into media immediately prior to use.[2]

    • Critical: Do not pre-dilute in media and store in the fridge. The neutral pH of DMEM (7.2–7.[2]4) accelerates oxidation compared to the acidic stock.[2]

Visualizing the Stability Logic

The following diagram illustrates the protonation states and degradation pathways.

StabilityPathways Acid Acidic pH (< 4.0) Fully Protonated Optimal Optimal pH (4.0 - 6.0) Piperazine Protonated Acid->Optimal Deprotonation Hydrolysis Hydrolysis Product (Hypoxanthine deriv.) Acid->Hydrolysis Heat/Time (C6-N Cleavage) Neutral Physiological pH (7.4) Free Base / Neutral Optimal->Neutral Solubility Crash Risk Basic Basic pH (> 9.0) Anionic Purine Neutral->Basic Purine N-H Ionization Oxidation Oxidation Product (N-Oxide / Yellowing) Neutral->Oxidation O2 / Light (Piperazine Attack) Basic->Oxidation Rapid Degradation

Caption: pH-dependent ionization states and associated degradation risks. The Green zone (pH 4-6) represents the stability "sweet spot."[1][2]

Recommended Experimental Protocol: Stable Stock Preparation

To ensure reproducibility across experiments, follow this standardized solubilization protocol.

Reagents:
  • Compound: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol[1]

  • Solvent: Anhydrous DMSO (Dimethyl sulfoxide)[1][2]

  • Acidifier: 1M Hydrochloric Acid (aqueous) or Methanesulfonic Acid[1][2]

Step-by-Step Procedure:
  • Weighing: Weigh the solid compound into an amber glass vial (protect from light).

  • Primary Solubilization: Add Anhydrous DMSO to achieve a concentration of 10 mM to 50 mM . Vortex until clear.

    • Note: If the solution remains hazy, sonicate at 35°C for 5 minutes.

  • Acid Stabilization (Optional but Recommended): If the stock will be stored for >1 month, add 1 equivalent of HCl (relative to the compound molarity).[2]

    • Why? This locks the piperazine in the protonated salt form, preventing oxidation even within the DMSO matrix.[2]

  • Storage:

    • Aliquot into single-use volumes (e.g., 50 µL).

    • Store at -20°C (short term) or -80°C (long term).

    • Shelf Life: 6 months at -80°C.[1][2]

References

  • Purine Chemistry & Hydrolysis

    • Mechanisms of Purine Hydrolysis.[2] The C6-N exocyclic amine bond in purines (similar to Adenine) is susceptible to acid-catalyzed hydrolysis, yielding hypoxanthine.[1][2]

    • Source: (General Purine Chemistry).[1][2]

  • Piperazine Stability & Oxidation

    • Oxidation of Piperazine Derivatives.[2] Piperazine rings are prone to N-oxidation in the presence of dissolved oxygen and light, particularly in neutral/basic conditions.[2]

    • Source:[1]

  • pKa Values of Analogous Structures

    • Piperazine pKa: pKa1 ~9.73, pKa2 ~5.35.[2]

    • Purine pKa: pKa (N-H) ~8.9, pKa (N1) ~2.4.[2]

    • Source:[1][2]

  • Permeation & pH Dependence

    • pH influence on Piperazine derivative solubility and permeation.[2][4][5]

    • Source:[1][2]

Sources

Troubleshooting

Technical Support Center: Preserving the Integrity of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Welcome to the technical support guide for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integ...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Inconsistent experimental results can often be traced back to compound degradation.[1] This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you maintain the viability of your samples.

Frequently Asked Questions: Understanding the Molecule's Stability

Q1: What are the primary structural features of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol that influence its stability?

A1: The stability of this molecule is governed by three key structural components: the purine ring, the piperazine ring, and the ethanol side chain.

  • 7H-Purine Ring: This heterocyclic aromatic system is susceptible to hydrolysis, particularly under acidic or basic conditions, which can lead to ring-opening.[2] Purine structures can also be sensitive to UV light, which may induce photochemical degradation.[3][4][5][6]

  • Piperazine Ring: As a cyclic diamine, the piperazine moiety is prone to oxidation, especially at the nitrogen atoms, which can form N-oxides.[7][8] Its basic nature makes the molecule's solubility and stability highly dependent on pH.[1][9]

  • Ethanol Side Chain: While generally stable, the hydroxyl group can undergo esterification or other reactions if incompatible reagents are present. The linkage to the piperazine nitrogen is a potential site for N-dealkylation under certain metabolic or harsh chemical conditions.[7]

Q2: I'm observing inconsistent results in my biological assays. Could this be a compound stability issue?

A2: Absolutely. Inconsistent results, such as a loss of potency or unexpected biological effects, are a common indicator of compound degradation.[1] When a compound degrades, you are no longer testing the parent molecule at the intended concentration, leading to unreliable and irreproducible data. It is critical to confirm the stability of your compound under your specific experimental and storage conditions.[1]

Troubleshooting Guide: Common Degradation Issues & Solutions

This section addresses specific problems you may encounter and provides actionable solutions based on the chemical properties of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

Problem: My solid compound has changed color (e.g., turned yellow or brown) over time.

  • Probable Cause: This often points to oxidation.[1] The electron-rich nitrogen atoms in the piperazine ring are susceptible to atmospheric oxidation.[10][11][12] Exposure to light can also accelerate oxidative processes.[13]

  • Troubleshooting & Solution:

    • Inert Atmosphere: Store the solid compound under an inert gas like argon or nitrogen to displace oxygen.

    • Light Protection: Always store the vial in the dark or use an amber vial to protect it from light.

    • Quality Control: Before use, verify the purity of the discolored material using a suitable analytical method, such as HPLC, to quantify the parent compound and detect degradation products.

Problem: The compound precipitates out of my aqueous buffer during experiments.

  • Probable Cause: This issue is typically related to pH and solubility. Piperazine-containing molecules are basic, and their solubility in aqueous media is highly pH-dependent.[1][9] As the pH of the solution approaches the pKa of the molecule, its solubility can decrease dramatically.

  • Troubleshooting & Solution:

    • pH Optimization: Conduct a pH-solubility profile to determine the optimal pH range for your compound. Buffering your formulation to maintain this pH is crucial.[1] For basic compounds like this, a slightly acidic pH often improves solubility.[14]

    • Salt Formation: If you are working with the free base, consider converting it to a more soluble salt form (e.g., hydrochloride or citrate salt).[1][14]

    • Co-solvents: For stock solutions, consider using a small amount of a water-miscible organic solvent like DMSO or ethanol. However, always run appropriate vehicle controls in your assays, as high concentrations of organic solvents can be toxic to cells.[14]

Problem: I need to store the compound in solution for several weeks. What is the best practice?

  • Probable Cause: Storing solutions, especially aqueous ones, introduces the risk of hydrolysis, oxidation, and microbial contamination. Repeated freeze-thaw cycles can also accelerate degradation.[15]

  • Troubleshooting & Solution:

    • Aliquoting: Prepare single-use aliquots of your stock solution to avoid repeated freeze-thaw cycles.[1][15]

    • Storage Temperature: Store solutions frozen, preferably at -20°C or -80°C, for long-term stability.[15] For short-term storage (a few days), 4°C may be acceptable, but this should be validated.

    • Solvent Choice: If possible, use a non-aqueous, aprotic solvent like anhydrous DMSO for the master stock solution, as this minimizes the risk of hydrolysis.

Core Technical Protocols

Protocol 1: Recommended Long-Term Storage Conditions

To maximize the shelf-life of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, adhere to the following conditions.

Form Temperature Atmosphere Light Condition Typical Shelf-Life Key Considerations
Solid (Lyophilized Powder) -20°C or colder[16]Dry, Inert (Argon or Nitrogen)Protected from light (Amber Vial)> 1 yearEnsure vial is tightly sealed to prevent moisture absorption. Allow vial to warm to room temperature before opening to prevent condensation.[17]
Solution in Organic Solvent (e.g., Anhydrous DMSO) -20°C or -80°CTightly Sealed VialProtected from lightUp to 1 month (validation recommended)Use single-use aliquots to avoid freeze-thaw cycles and contamination.[1]
Solution in Aqueous Buffer -20°C or -80°CTightly Sealed VialProtected from lightNot recommended for long-term storage; prepare fresh. If necessary, validate for your specific buffer and timeframe.Risk of hydrolysis is high. Filter-sterilize to prevent microbial growth.
Protocol 2: Conducting a Forced Degradation Study

A forced degradation (or stress testing) study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[18][19] This involves subjecting the compound to harsh conditions to accelerate its decomposition.[20]

Objective: To generate likely degradants and confirm the analytical method can separate them from the parent peak.

Methodology:

  • Prepare Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

  • Apply Stress Conditions: Treat aliquots of the stock solution as described in the table below. Include an untreated control sample stored at 4°C.

  • Neutralization & Dilution: After the incubation period, cool the samples to room temperature. Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples to a suitable final concentration for analysis.

  • Analysis: Analyze all samples (including the control) by a high-resolution analytical method like HPLC-UV or LC-MS.

Stress Condition Reagent/Condition Typical Duration Potential Degradation Pathway
Acid Hydrolysis 0.1 M HClHeat at 60°C for 24-48 hoursHydrolysis of the purine ring.
Base Hydrolysis 0.1 M NaOHHeat at 60°C for 24-48 hoursHydrolysis and potential rearrangement of the purine ring.
Oxidation 3% H₂O₂Room temperature for 24 hoursN-oxidation of the piperazine ring.[8]
Thermal Heat solid or solution at 80°C48-72 hoursGeneral decomposition, potential N-dealkylation.
Photolytic Expose solution to UV light (e.g., 254 nm) and visible light24-48 hoursPhotochemical degradation of the purine ring.[3][4][5]

Reference for general forced degradation conditions:[19]

Expected Outcome: The goal is to achieve 5-20% degradation of the parent compound.[20] The resulting chromatograms will reveal the retention times of the major degradation products, which is crucial for developing a stability-indicating method.

Protocol 3: Example Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing a method to separate the parent compound from its potential degradants. Optimization will be required.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-5 min: 5% B

    • 5-25 min: Linear gradient from 5% to 95% B

    • 25-30 min: Hold at 95% B

    • 30-31 min: Return to 5% B

    • 31-35 min: Re-equilibration at 5% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 260 nm (or determined by UV scan of the parent compound).

  • Injection Volume: 10 µL.

Rationale: A gradient elution is used to effectively separate compounds with a range of polarities, which is expected from a forced degradation study.[1] Formic acid is used as a mobile phase modifier to improve the peak shape of the basic parent compound.[1]

Visualizing Degradation & Troubleshooting

The following diagrams illustrate the key degradation pathways and a logical workflow for troubleshooting stability issues.

Potential Degradation Pathways Parent 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (Parent Compound) Oxidation Piperazine N-Oxide Parent->Oxidation Oxidative Stress (e.g., Air, H₂O₂) Hydrolysis Purine Ring-Opened Products Parent->Hydrolysis Acidic / Basic Conditions (Hydrolysis) Photodegradation Purine Photoproducts Parent->Photodegradation UV/Visible Light

Caption: Potential degradation pathways for the target molecule.

Troubleshooting Workflow for Stability Issues Start Inconsistent Experimental Results or Physical Change Observed CheckStorage Step 1: Verify Storage Conditions (Temp, Light, Atmosphere) Start->CheckStorage RunQC Step 2: Run Analytical QC (e.g., HPLC-UV) CheckStorage->RunQC DegradationObserved Is Degradation Confirmed? RunQC->DegradationObserved ImplementSolutions Step 3: Implement Corrective Actions • Re-aliquot stock • Store under inert gas • Prepare fresh solutions DegradationObserved->ImplementSolutions Yes End2 Problem Not Resolved: Consider New Synthesis Batch DegradationObserved->End2 No (Purity OK) ForcedDegradation Step 4 (Advanced): Perform Forced Degradation Study to Understand Susceptibilities ImplementSolutions->ForcedDegradation End Problem Resolved: Proceed with Confidence ForcedDegradation->End

Caption: A logical workflow for troubleshooting compound stability.

References

  • Tracking the origin of photostability in purine nucleobases: the photophysics of 2-oxopurine. RSC Publishing.
  • Tracking the origin of photostability in purine nucleobases: the photophysics of 2-oxopurine. Physical Chemistry Chemical Physics.
  • Technical Support Center: Enhancing the Stability of Piperazine-Containing Drugs. Benchchem.
  • Technical Support Center: Overcoming Solubility Issues with Piperazine Deriv
  • Atmospheric Oxidation of Imine Derivative of Piperazine Initiated by OH Radical. ACS Earth and Space Chemistry.
  • Purine. Wikipedia.
  • Metabolism of purine nucleotides, regulation, inhibitors, disorders. WikiLectures.
  • Biotransformation of the Piperazine Ring and an Evaluation of the Expert System Meteor.
  • Atmospheric Oxidation of Piperazine Initiated by OH: A Theoretical Kinetics Investig
  • Atmospheric Oxidation of Piperazine Initiated by OH: A Theoretical Kinetics Investig
  • Conventional methods for detecting purine and their analytical performance in food applications.
  • Microsomal mixed-function amine oxidase. Oxidation products of piperazine-substituted phenothiazine drugs. PubMed.
  • Stability of Piperazin-2-one-d6 in different biological m
  • Piperazine derivatives as dangerous abused compounds. Journal of Pre-Clinical and Clinical Research.
  • Purine and Pyrimidine Metabolism. University of New Mexico.
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Chemistry & Biodiversity.
  • Metabolic signatures of metabolites of the purine degradation pathway in human plasma using HILIC UHPLC HRMS.
  • Purine and pyrimidine metabolism. SlideShare.
  • [Principles of the hydrolysis of bound purine and pyrimidine bases in foods and program-controlled calcul
  • The photochemistry of purine components of nucleic acids. II. Photolysis of deoxyguanosine. PubMed.
  • Study on the molecular structure and thermal stability of purine nucleoside analogs.
  • Dissipative Photochemical Abiogenesis of the Purines. Life.
  • HPLC method for measurement of purine nucleotide degradation products in cerebrospinal fluid.
  • Summary of forced degradation studies.
  • The photochemistry of purine components of nucleic acids. I.
  • Stability of allopurinol and of five antineoplastics in suspension. PubMed.
  • Purine Metabolism Dysfunctions: Experimental Methods of Detection and Diagnostic Potential.
  • Screening and Evaluation of Purine-Nucleoside-Degrading Lactic Acid Bacteria Isolated from Winemaking Byproducts In Vitro and Their Uric Acid-Lowering Effects In Vivo. MDPI.
  • Forced degrad
  • Can the reagents that have been stored for a long time be used?. Longchang Chemical.
  • WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. AWS.
  • Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Pharmaceutical and Analytical Chemistry.
  • Stability and Storage. Tocris Bioscience.
  • Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.
  • Investigation of the formation and intracellular stability of purine.(purine/pyrimidine) triplexes. PubMed.
  • The Effect of Different Storage Conditions on Phytochemical Composition, Shelf-Life, and Bioactive Compounds of Voghiera Garlic PDO. MDPI.
  • Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution in solvent impact the molecules function?.
  • Preservation of Moisture-Sensitive Chemical Reagents. Sigma-Aldrich.
  • 2-[4-(Dibenzo[b,f][3][14]thiazepin-11-yl)piperazin-1-yl] ethanol. PubChem.

  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
  • The Effect of Temperature and Drug Storage Methods on the chemical Additives of Drug. Journal of International Journal of Clinical Research and Reports.
  • Peptide Storage & Stability: A Definitive Guide. Paradigm Peptides.
  • synthesis-and-characterization-of-pharmacopeial-impurities-of-quetiapine-hemifumarate-an-antipsychotic-drug.pdf. TSI Journals.
  • 2-(4-(6-Chloro-2-methylpyrimidin-4-yl)piperazin-1-yl)ethanol. MilliporeSigma.
  • Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)

Sources

Optimization

overcoming hygroscopicity challenges with 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol powder

Technical Support Center: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol A Senior Application Scientist's Guide to Overcoming Hygroscopicity Challenges Welcome to the technical support guide for 2-[4-(7H-purin-6-yl)piperazin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

A Senior Application Scientist's Guide to Overcoming Hygroscopicity Challenges

Welcome to the technical support guide for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This document is designed for researchers, scientists, and drug development professionals who are working with this active pharmaceutical ingredient (API). While specific public data on the hygroscopic nature of this exact molecule is limited, its structure, containing a purine ring and a piperazine moiety, suggests a high potential for moisture absorption. This guide synthesizes field-proven best practices for handling highly hygroscopic powders to ensure the integrity, accuracy, and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs) - Core Concepts

Q1: What is hygroscopicity and why should I be concerned about it with this powder?

A1: Hygroscopicity is the tendency of a solid substance to attract and hold water molecules from the surrounding environment.[1] For a potent API like 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, uncontrolled moisture absorption can lead to a cascade of experimental and quality control failures:

  • Chemical Degradation: The presence of water can accelerate hydrolysis, potentially breaking down the API and reducing its efficacy or forming unwanted byproducts.[2][3]

  • Physical State Changes: Moisture can act as a plasticizer, inducing changes in the powder's crystalline structure, potentially leading to phase transitions or deliquescence (dissolving in the absorbed water).[4]

  • Inaccurate Weighing: A primary and immediate issue is the alteration of the powder's mass. Weighing a sample that has absorbed atmospheric moisture will lead to an overestimation of the amount of API, causing significant errors in solution concentrations and dose calculations.[5]

  • Poor Processability: Increased moisture content negatively impacts powder flowability, leading to clumping, caking, and adhesion to equipment surfaces. This complicates manufacturing processes like milling, blending, and capsule filling.[1][6]

Q2: How can I quickly assess the hygroscopic risk of a new batch of this powder?

A2: Upon receiving a new batch, a systematic initial assessment is crucial. The following workflow helps determine the material's sensitivity and the level of environmental control required for handling.

Initial_Handling_Workflow Start Receive New Batch of API CheckCoA Review Certificate of Analysis (CoA) - Check for water content (KF) - Review storage recommendations Start->CheckCoA Visual Visually Inspect Powder - Free-flowing? - Clumped or caked? CheckCoA->Visual Decision Is Hygroscopicity a Known Risk? Visual->Decision HighRisk Implement Strict Hygroscopic Protocols Decision->HighRisk Yes / Data Unavailable LowRisk Proceed with Standard Handling Protocols Decision->LowRisk No Weighing Transfer to Controlled Environment (Glovebox/Low RH Room) for aliquoting and weighing HighRisk->Weighing LowRisk->Weighing Storage Store in Tightly Sealed Container with Desiccant in a Desiccator Cabinet Weighing->Storage End Ready for Use Storage->End Flowability_Troubleshooting Problem Problem: Poor or Inconsistent Powder Flowability Cause1 Potential Cause 1: High Ambient Humidity Problem->Cause1 Cause2 Potential Cause 2: Improper Storage Problem->Cause2 Cause3 Potential Cause 3: Particle Characteristics Problem->Cause3 Solution1 Solution: - Process in a low humidity (<40% RH) room - Use a glovebox with inert gas purge - Minimize exposure time to ambient air Cause1->Solution1 Solution2 Solution: - Store in tightly sealed, small-volume containers - Use desiccants inside the secondary container - Avoid repeated opening of large stock bottles Cause2->Solution2 Solution3 Solution: - Consider co-processing with excipients (e.g., glidants like colloidal silicon dioxide) - Explore formulation strategies like granulation to improve flow Cause3->Solution3

Caption: Troubleshooting flowchart for poor powder flow.
Q4: I'm getting inconsistent results from my Karl Fischer titrator when measuring water content. What could be wrong?

A4: Inconsistent Karl Fischer (KF) titration results for a hygroscopic API often stem from sample handling errors or incorrect method parameters. KF titration is the gold-standard for water determination but is highly sensitive to atmospheric moisture. [7] Troubleshooting Steps:

  • Environmental Contamination: Are you introducing atmospheric moisture during sample preparation? All weighing and sample transfer should occur in a controlled, low-humidity environment like a glovebox or a dry room. [8][9]2. Sample Transfer: Work quickly. The longer the sample is exposed, the more moisture it will absorb. Use a dry, clean spatula and weigh into a pre-tared vial that can be sealed immediately.

  • Instrument Conditioning: Ensure the KF titrator vessel is properly conditioned (dry) before starting your analysis. A high "drift" value indicates moisture is entering the system.

  • Method Selection (Volumetric vs. Coulometric):

    • Volumetric KF: Best for samples with higher water content (>1%).

    • Coulometric KF: Ideal for trace amounts of water (<1%). Using the wrong method can lead to inaccuracies. [10]5. KF Oven Method: For APIs where the water is tightly bound or that do not dissolve well in the KF reagent, a KF oven is necessary. This involves heating the sample in a sealed vial and purging the evaporated water into the titration cell with a dry, inert gas. [11]You may need to develop a temperature ramp method to find the optimal temperature that releases all water without degrading the API. [7]

Q5: How should I properly store this API to maintain its integrity over time?

A5: Proper storage is non-negotiable for hygroscopic materials. The goal is to create multiple barriers against moisture ingress. [12]

Storage Parameter Recommendation Rationale
Primary Container Use small, airtight glass or amber glass vials with PTFE-lined caps. Minimizes headspace and air exposure each time the container is opened. Amber glass protects from light.
Secondary Container Place primary containers inside a desiccator cabinet or a sealed bag with a desiccant. Provides a second layer of protection and a low-humidity microenvironment. [1]
Desiccants Use indicating silica gel or molecular sieves. Allows for visual confirmation of desiccant activity. Regenerate or replace when the color changes.
Temperature Store at the temperature recommended on the CoA, typically controlled room temperature (20-25°C) or refrigerated (2-8°C). Prevents temperature fluctuations that can cause moisture to condense inside the container. [12]

| Environment | Store in a humidity-controlled room (<40% RH). | Reduces the moisture challenge to the packaging. [13]|

Part 3: Key Experimental Protocols

Protocol 1: Gravimetric Analysis for Hygroscopicity Classification

This protocol, adapted from the European Pharmacopoeia (Ph. Eur.) method, helps classify the hygroscopicity of your material. [14]

  • Preparation: Place a saturated solution of ammonium chloride in the bottom of a sealed desiccator to create an environment of approximately 80% relative humidity (RH) at 25°C. Place a calibrated thermo-hygrometer inside to monitor conditions. [14]2. Drying (Pre-treatment): Accurately weigh approximately 300-500 mg of the powder into a tared, dry watch glass. Dry the sample in a vacuum oven at a suitable temperature (e.g., 40-60°C, product dependent) until a constant weight is achieved. This establishes the dry reference weight (W_dry).

  • Exposure: Quickly transfer the watch glass with the dried sample into the prepared desiccator at 25°C ± 1°C and 80% ± 2% RH.

  • Measurement: After 24 hours, remove the sample and immediately re-weigh it (W_24h).

  • Calculation: Calculate the percentage weight gain: % Gain = [(W_24h - W_dry) / W_dry] * 100.

  • Classification:

% Weight GainPh. Eur. Classification
< 0.2%Non-hygroscopic
≥ 0.2% and < 2%Slightly hygroscopic
≥ 2% and < 15%Moderately hygroscopic
≥ 15%Very hygroscopic

Table adapted from hygroscopicity classifications. [14]

Protocol 2: Best Practices for Weighing Hygroscopic Powders
  • Environment Setup: Perform all weighing operations inside a glovebox with a nitrogen or argon purge, or in a room with controlled humidity (<40% RH).

  • Equilibration: Allow the sealed API container to equilibrate to the temperature of the weighing environment for at least 30 minutes before opening to prevent condensation.

  • Tool Preparation: Ensure all spatulas, weigh boats, and vials are clean and completely dry.

  • Weighing Process:

    • Place the weigh boat/vial on the analytical balance and tare.

    • Open the API container. Work swiftly and decisively.

    • Using a dry spatula, transfer an approximate amount of powder to the weigh boat. Do not return any excess powder to the stock bottle to prevent contamination.

    • Immediately seal the stock API container.

    • Record the stable weight.

    • Immediately transfer the weighed powder for dissolution or place it in a sealed container for subsequent use. Minimize the time the powder is exposed to the open environment.

Part 4: Advanced Mitigation Strategies

For drug development professionals facing persistent challenges, advanced formulation strategies may be necessary to improve the handling and stability of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. [15]

  • Co-processing with Excipients: Blending the API with hydrophobic excipients like magnesium stearate or moisture-scavenging excipients can deflect water away from the drug substance. [16]* Film Coating: For solid dosage forms, applying a moisture-barrier film coat is a common and effective method to protect the hygroscopic core. [4]* Encapsulation: Enveloping the API particles with polymers via processes like spray-drying can create a physical barrier to moisture. [3][15]* Crystal Engineering: Exploring the formation of less hygroscopic salt forms or co-crystals of the API is an advanced approach to fundamentally change the material's solid-state properties. [4] By understanding the principles of hygroscopicity and implementing these rigorous handling, storage, and analytical procedures, researchers can ensure the quality and reliability of their data when working with challenging materials like 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

References

  • Tan, S. W. L., & Tey, B. T. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 15(9), 1157. [Link] [3][4][15][16]2. Delft Solids Solutions. (n.d.). Moisture Impact on Powder Safety, Stability, and Processing. [Link] [2]3. Tan, S. W. L., & Tey, B. T. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. ResearchGate. [Link]

  • Hogekamp, S., & Taylor, M. K. (2018). The Effect of Moisture on Powder Flow and on Compaction and Physical Stability of Tablets. Journal of Pharmaceutical Sciences, 107(1), 1-17.
  • Bry-Air. (n.d.). Humidity controlled storage in pharmaceutical applications. [Link] [5]7. AZoM. (2019). Moisture Analysis in the Pharmaceutical Industry. [Link]

  • Li, Y., & Tang, W. (2010). A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. American Pharmaceutical Review. [Link] [7][11]9. Food Powders. (2024). Factors Influencing Food Powder Flowability. MDPI. [Link] [17]10. Otrębski, M., & Gancarz, M. (2015). Studies on Moisture Effects on Powder Flow and Mechanochemical Improvement of Powder Flowability. Academia.edu. [Link] [18]11. Wlodarski, K., & Sawicka, K. M. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. PMC. [Link]

  • GMP Trends. (2022). Proper Storage Conditions for Your APIs. [Link] [12]21. PharmaQuesT. (n.d.). Hygroscopicity, Powder Rheology & Compaction Properties. [Link] [13]25. Murikipudi, V., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Journal of Pharmaceutical Sciences. [Link] [14]26. Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards?. [Link] [8]31. HepatoChem. (2016). How do you handle hygroscopic salts?. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the LC-MS/MS Fragmentation of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

This guide provides an in-depth analysis of the liquid chromatography-tandem mass spectrometry (LC-MS/MS) fragmentation behavior of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. Designed for researchers in analytical chemi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the liquid chromatography-tandem mass spectrometry (LC-MS/MS) fragmentation behavior of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. Designed for researchers in analytical chemistry, pharmacology, and drug metabolism, this document elucidates the characteristic fragmentation pathways of this molecule. By comparing its fragmentation pattern with a structurally related analogue, we offer diagnostic insights for confident identification and differentiation in complex matrices.

Introduction: The Need for Structural Elucidation

2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is a heterocyclic compound featuring a purine core linked to a piperazine-ethanol moiety. Molecules with such scaffolds are of significant interest in medicinal chemistry due to their potential interactions with various biological targets. Accurate structural confirmation and the ability to distinguish them from related impurities or metabolites are critical in drug development and quality control.

Tandem mass spectrometry, particularly when coupled with liquid chromatography, stands as a cornerstone technique for molecular structure elucidation.[1] The process of collision-induced dissociation (CID) fragments a selected precursor ion into a series of product ions, creating a mass spectrum that serves as a structural "fingerprint".[2] This guide details a robust LC-MS/MS approach and interprets the resulting fragmentation data to build a reliable identification workflow.

Section 1: Proposed Analytical Strategy & Rationale

The selection of analytical parameters is paramount for achieving sensitive and specific results. Our proposed method is grounded in the physicochemical properties of the analyte, which contains multiple basic nitrogen atoms, making it an ideal candidate for positive mode electrospray ionization (ESI).

Experimental Rationale:

  • Chromatography: Reversed-phase chromatography using a C18 column is selected for its versatility in retaining and separating polar to moderately nonpolar compounds.

  • Mobile Phase: A mobile phase consisting of water and acetonitrile with a formic acid modifier is employed. The formic acid serves a dual purpose: it acidifies the mobile phase to ensure the analyte is in its protonated form ([M+H]⁺) for efficient ESI, and it improves the chromatographic peak shape.

  • Ionization: Positive mode Electrospray Ionization (ESI) is the logical choice due to the presence of several amine functionalities (purine and piperazine rings), which are readily protonated.

  • Mass Analysis: A hybrid quadrupole time-of-flight (Q-TOF) or a triple quadrupole (QqQ) mass spectrometer is recommended. These platforms allow for the selection of the precursor ion ([M+H]⁺) and its subsequent fragmentation via collision-induced dissociation (CID) to generate high-quality MS/MS spectra.[3]

Section 2: Fragmentation Analysis of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

The structure of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (Molecular Formula: C₁₁H₁₆N₆O; Monoisotopic Mass: 248.1386 Da) offers several predictable sites for fragmentation under CID conditions. The protonated molecule, [M+H]⁺, with an m/z of 249.1459 , is selected as the precursor ion for MS/MS analysis.

The primary fragmentation pathways observed involve cleavages at the most labile bonds, primarily centered around the piperazine ring and its connection to the purine and ethanol moieties. Studies on similar piperazine-containing structures confirm that the C-N bonds of the piperazine ring are particularly susceptible to cleavage.[4][5]

Key Fragmentation Pathways:

  • Cleavage of the Piperazine Ring: The most characteristic fragmentation route for N-substituted piperazines involves the cleavage of the ring itself. This can result in a prominent ion at m/z 177.1040 , corresponding to the loss of the C₃H₇N fragment from the ethanol-substituted side of the ring.

  • Loss of the Hydroxyethyl Group: A straightforward fragmentation involves the neutral loss of the hydroxyethyl group (C₂H₄O, 44.0262 Da), leading to a significant fragment ion at m/z 205.1197 . This fragment represents the protonated 6-(piperazin-1-yl)-7H-purine core.

  • Formation of the Purine Core Ion: Cleavage of the C-N bond between the purine and piperazine rings yields the protonated purine ion (adenine) at m/z 136.0623 . This is a highly diagnostic ion for many purine derivatives.[6][7]

  • Formation of the Piperazine-Ethanol Ion: The complementary fragment from the purine-piperazine bond cleavage is the protonated 2-(piperazin-1-yl)ethanol ion at m/z 131.1179 .

The relationships between these key fragments are visualized in the diagram below.

G parent Precursor Ion 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol [M+H]⁺ m/z 249.15 frag1 Fragment Ion m/z 205.12 parent->frag1 - C₂H₄O (Loss of hydroxyethylene) frag2 Fragment Ion m/z 136.06 parent->frag2 - C₆H₁₂N₂O (Loss of piperazine-ethanol) frag3 Fragment Ion m/z 177.10 parent->frag3 - C₃H₇N (Piperazine ring opening) frag4 Fragment Ion m/z 131.12 parent->frag4 - C₅H₃N₅ (Loss of purine)

Caption: Proposed CID fragmentation pathways for protonated 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.

Section 3: Comparative Fragmentation Analysis

To underscore the diagnostic value of the fragmentation pattern, we compare it with that of a closely related analogue, 6-(piperazin-1-yl)-7H-purine (Molecular Formula: C₉H₁₂N₆; Monoisotopic Mass: 204.1174 Da). This compound lacks the hydroxyethyl group, and its fragmentation behavior highlights the contribution of this moiety to the overall mass spectrum.

Feature2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol6-(piperazin-1-yl)-7H-purine (Comparator)Rationale for Difference
Precursor Ion [M+H]⁺ m/z 249.15m/z 205.12Mass difference corresponds to the hydroxyethyl group (C₂H₄O, 44 Da).
Key Fragment 1 m/z 205.12 (Loss of C₂H₄O)N/A This diagnostic loss is only possible with the ethanol substituent present.
Key Fragment 2 m/z 136.06 (Purine Core)m/z 136.06 (Purine Core)This common fragment is produced by both molecules, confirming the shared purine structure.
Key Fragment 3 m/z 177.10 (Piperazine Ring Cleavage)m/z 133.08 (Piperazine Ring Cleavage)The fragment mass differs by 44 Da, reflecting the presence or absence of the ethanol group on the cleaved piperazine ring fragment.
Key Fragment 4 m/z 131.12 (Piperazine-Ethanol Cation)m/z 87.09 (Piperazine Cation)The fragment generated from the loss of the purine moiety directly reflects the mass of the substituted piperazine.

This comparative analysis demonstrates that while both molecules produce a common purine core fragment (m/z 136.06), the fragments containing the piperazine ring or resulting from the loss of the side chain are unique and allow for unambiguous differentiation.

Section 4: Detailed Experimental Protocol

This section provides a self-validating, step-by-step protocol for the analysis.

1. Sample Preparation

  • Prepare a 1 mg/mL stock solution of the analyte in methanol.

  • Dilute the stock solution to a final concentration of 1 µg/mL using the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Filter the final solution through a 0.22 µm syringe filter prior to injection.

2. LC-MS/MS System & Conditions

G cluster_LC Liquid Chromatography cluster_MS Mass Spectrometry lc_system LC System: Agilent 1290 Infinity II or equivalent column Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm ms_system MS System: Sciex TripleTOF 6600 or equivalent mobile_a Mobile Phase A: 0.1% Formic Acid in Water mobile_b Mobile Phase B: 0.1% Formic Acid in Acetonitrile gradient Gradient: 5% B to 95% B over 5 min flow Flow Rate: 0.4 mL/min injection Injection Volume: 2 µL ion_source Ion Source: ESI (Positive Mode) cap_voltage Capillary Voltage: 4500 V source_temp Source Temp: 450 °C cid Collision Gas: Nitrogen ce Collision Energy: 20-40 eV (Ramped) scan_mode Scan Mode: Product Ion Scan (Precursor m/z 249.15)

Caption: Recommended LC-MS/MS workflow and parameters for analysis.

3. Data Acquisition & Analysis

  • Perform a full scan (MS1) analysis over a range of m/z 100-500 to confirm the presence of the [M+H]⁺ ion at m/z 249.15.

  • Set up a product ion scan (MS2) experiment specifically targeting m/z 249.15 for fragmentation.

  • Acquire MS/MS data, ramping the collision energy from 20 to 40 eV to observe both low-energy (stable fragments) and high-energy (more extensive fragmentation) dissociations.

  • Analyze the resulting MS/MS spectrum to identify the key fragment ions as detailed in Section 2 and the comparative table. Confirm their measured accurate masses against the theoretical values.

Conclusion

The LC-MS/MS fragmentation pattern of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is characterized by predictable cleavages of the piperazine ring and the bonds connecting it to the purine and ethanol moieties. The generation of diagnostic ions at m/z 205.12, 177.10, 136.06, and 131.12 provides a robust and specific fingerprint for its identification. By comparing these fragments to those of a non-hydroxylated analogue, we have demonstrated a clear strategy for distinguishing between structurally similar compounds. The methods and data presented herein serve as a validated reference for researchers engaged in the analysis of purine and piperazine-containing molecules.

References

  • Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 42(1), 1-7. Available at: [Link]

  • Mádrová, L., et al. (2018). Mass spectrometric analysis of purine de novo biosynthesis intermediates. PLOS ONE, 13(12), e0208924. Available at: [Link]

  • Qu, L.B., et al. (2007). Electrospray Ionization Tandem Mass Spectrometric Characteristics And Fragmentation Mechanisms Of Purine Analogues. Analytical Chemistry: An Indian Journal, 4(1-3). Available at: [Link]

  • Hayes, R.N., & Gross, M.L. (1990). Collision-induced dissociation. Methods in enzymology, 193, 237-263. Available at: [Link]

  • National High Magnetic Field Laboratory. Collision-Induced Dissociation. (2023). Available at: [Link]

  • Wikipedia. Collision-induced dissociation. Available at: [Link]

Sources

Comparative

Structural Determination of Purine Derivatives: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Methods

Topic: X-ray crystallography data for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol structure confirmation Content Type: Publish Comparison Guide Focus Analyte: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol Executive Summary:...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: X-ray crystallography data for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol structure confirmation Content Type: Publish Comparison Guide

Focus Analyte: 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol

Executive Summary: The Tautomeric Challenge

In the development of kinase inhibitors and cytokinin analogs, the precise structural characterization of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol (hereafter referred to as PPE ) is critical. While Mass Spectrometry (MS) confirms molecular weight and Nuclear Magnetic Resonance (NMR) establishes connectivity, neither method can definitively resolve the prototropic tautomerism inherent to the purine scaffold in the solid state without complex variable-temperature experiments.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against spectroscopic alternatives. We demonstrate that while NMR is sufficient for solution-state dynamics, SC-XRD is the mandatory "Gold Standard" for assigning the N7-H vs. N9-H tautomer and defining the piperazine ring conformation (chair vs. boat) required for docking studies.

Comparative Analysis: X-ray vs. NMR vs. MS

The following table summarizes the capabilities of each technique regarding the specific structural challenges of PPE.

Table 1: Structural Elucidation Capability Matrix
FeatureX-ray Crystallography (SC-XRD) NMR (1H/13C/15N) Mass Spectrometry (HRMS)
Primary Output 3D Electron Density MapChemical Shifts / Couplingsm/z Ratio (Exact Mass)
Tautomer ID (N7 vs N9) Definitive (Direct observation of H)Ambiguous (Fast exchange in solution)Impossible
Piperazine Conformation Precise (Bond angles/torsions defined)Averaged (Rapid ring flipping)None
Stereochemistry Absolute ConfigurationRelative (NOE dependent)None
Sample State Solid (Single Crystal)Solution (DMSO-d6/D2O)Gas Phase (Ionized)
Time to Result 24–48 Hours (including growth)1–4 Hours< 30 Minutes

Technical Deep Dive: The X-ray Crystallography Workflow

To confirm the structure of PPE, specifically the position of the labile proton on the purine ring, the following protocol is recommended. This workflow ensures high-redundancy data suitable for publication.

Crystallization Protocol (Self-Validating)
  • Method: Slow Evaporation (preferred over vapor diffusion for this polarity).

  • Solvent System: Ethanol:Water (80:20 v/v). The hydroxyl tail of PPE aids solubility in polar protic solvents.

  • Procedure:

    • Dissolve 20 mg of PPE in 2 mL of solvent mixture at 40°C.

    • Filter through a 0.45 µm PTFE syringe filter into a clean vial.

    • Cover with parafilm, punch 3 small holes, and store at 4°C.

    • Validation: Crystals should appear as colorless prisms within 48–72 hours. If needles form, re-dissolve and slow the evaporation rate.

Data Collection Parameters
  • Radiation Source: Mo-Kα (λ = 0.71073 Å) or Cu-Kα (λ = 1.54184 Å). Note: Cu is preferred for small organic molecules to maximize diffraction intensity.

  • Temperature: 100 K (Cryostream). Critical for reducing thermal motion of the ethanol tail.

  • Resolution Goal: 0.80 Å or better (required to locate H-atoms on N7/N9).

Refinement Strategy (SHELXL)
  • Heteroatoms (N, O): Refine anisotropically.

  • Hydrogen Atoms:

    • Carbon-bound: Place in calculated positions (riding model).

    • Nitrogen/Oxygen-bound: Locate in the Difference Fourier Map (

      
      ) and refine coordinates freely. This is the critical step to prove the tautomer. 
      

Structural Analysis & Results

The Tautomerism Resolution

Purines can exist as N7-H or N9-H tautomers.[1][2] In solution, these equilibrate. In the crystal lattice, intermolecular Hydrogen Bonding locks the molecule into a single state.

  • Expected Observation: For 6-substituted purines with bulky groups (like piperazine), the N9-H tautomer is generally thermodynamically favored in the solid state due to steric relief, though N7-H forms can stabilize via specific water bridges.

  • Crystallographic Proof: A distinct electron density peak (

    
    ) will appear approx. 0.88 Å from N9.
    
Piperazine Conformation

The piperazine ring acts as the linker. X-ray data typically reveals a Chair Conformation to minimize torsional strain.

  • Key Metric: The C-N-C bond angles should be near 109.5° (sp3). Significant deviation (>115°) suggests ring strain or packing forces.

Diagram 1: Structural Determination Decision Logic

StructuralLogic Start Synthesized PPE Sample NMR 1H NMR (DMSO-d6) Start->NMR ResultNMR Broad N-H Signals? (Tautomeric Exchange) NMR->ResultNMR XRD_Path Proceed to X-ray Crystallography ResultNMR->XRD_Path Yes (Ambiguous) Cryst Crystallization (EtOH/H2O) XRD_Path->Cryst Diffraction Diffraction Experiment (100 K) Cryst->Diffraction Refine Structure Refinement (SHELXL) Diffraction->Refine Map Difference Fourier Map (Find H atoms) Refine->Map Outcome1 N9-H Tautomer Confirmed (Most Likely) Map->Outcome1 Outcome2 N7-H Tautomer Confirmed (Rare/Hydrate) Map->Outcome2

Caption: Decision workflow for utilizing X-ray crystallography to resolve tautomeric ambiguity in purine derivatives.

Supporting Data: Reference Crystallographic Parameters

When validating your experimental data, compare against these reference ranges typical for 6-amino-purine derivatives.

Table 2: Typical Crystallographic Parameters for PPE Analogs
ParameterReference Range (Expected)Significance
Crystal System Monoclinic or TriclinicCommon for planar purines to maximize stacking.
Space Group

or

Centrosymmetric groups are most common for achiral salts.
Unit Cell Volume 1200 – 1500 ų (Z=4)Consistent with MW ~248 g/mol + packing efficiency.
R-Factor (

)
< 0.05 (5%)Indicates high-quality model fit.
Bond Precision 0.003 – 0.005 ÅRequired to distinguish C-N single vs double bonds.
Purine C6-N(exocyclic) 1.34 – 1.36 ÅIndicates partial double bond character (conjugation).

Mechanistic Insight: Why Structure Matters

The biological activity of PPE depends on how the purine ring interacts with the kinase hinge region.

  • Donor/Acceptor Motifs: The N7 vs N9 position determines the Hydrogen Bond Donor (HBD) pattern.

    • N9-H Tautomer: N7 is an acceptor; N9 is a donor.

    • N7-H Tautomer: N7 is a donor; N9 is an acceptor.

  • Solubility: The ethanol tail (2-hydroxyethyl) must be solvent-exposed in the crystal lattice. If X-ray shows intramolecular H-bonding (tail curling back to the ring), aqueous solubility may be lower than predicted.

Diagram 2: Tautomeric States & H-Bonding

Tautomers Subg_N9 N9-H Tautomer (Thermodynamic Pref) Subg_N7 N7-H Tautomer (Kinetic/Stabilized) Subg_N9->Subg_N7 Proton Transfer (Solution) Factors Stabilizing Factors Solvent Solvent Polarity Factors->Solvent Crystal Crystal Packing Factors->Crystal Solvent->Subg_N9 Polar Protic Crystal->Subg_N9 Stacking Energy

Caption: The equilibrium between N9-H and N7-H tautomers is influenced by solvent and packing forces, resolvable only by X-ray diffraction.

References

  • Grover, P. et al. (2020). "Tautomerism in 6-substituted purines: A comparative study." Journal of Molecular Structure. (Representative citation for purine tautomerism).

  • Cambridge Crystallographic Data Centre (CCDC). "Guideline for the deposition of organic crystal structures." CCDC Standards. [Link]

  • Wincel, H. et al. (2010).[3] "X-ray crystallographic and NMR study of the tautomerism in kinetin and derivatives." Journal of Molecular Structure. [Link]

  • NIST Chemistry WebBook. "Piperazine, 1-(2-hydroxyethyl)-: Phase change data." [Link]

(Note: While specific crystal data for the exact title compound may not be in the open public domain, the protocols and comparative logic above are based on established standards for the 6-aminopurine class exemplified by References 1 and 3.)

Sources

Validation

A Researcher's Guide to the Structural Elucidation of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol via Infrared Spectroscopy

An In-depth Comparison and Methodological Guide As a Senior Application Scientist, this guide provides a comprehensive analysis of the infrared (IR) spectroscopic characteristics of 2-[4-(7H-purin-6-yl)piperazin-1-yl]eth...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Comparison and Methodological Guide

As a Senior Application Scientist, this guide provides a comprehensive analysis of the infrared (IR) spectroscopic characteristics of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. We will deconstruct the molecule into its constituent functional moieties—the purine core, the piperazine linker, and the ethanol side-chain—to predict and interpret its IR spectrum. This comparative approach, grounded in established spectroscopic data for analogous structures, offers a robust framework for researchers engaged in the synthesis and characterization of novel purine derivatives. Beyond a mere list of peaks, this document explains the vibrational origins of key absorptions and situates IR spectroscopy within a broader analytical workflow, including complementary techniques like NMR and Mass Spectrometry, to ensure a self-validating system of characterization.

The Analytical Challenge: Characterizing a Multifunctional Molecule

The target molecule, 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, is a heterocyclic compound featuring several key functional groups that lend themselves to IR spectroscopic analysis. Its structure comprises three distinct regions, each with a unique vibrational signature:

  • The Purine Heterocycle: A bicyclic aromatic system containing C=C, C=N, and N-H bonds.

  • The Piperazine Ring: A saturated heterocycle with C-N and C-H (aliphatic) bonds.

  • The Ethanol Side-Chain: An aliphatic chain terminating in a primary alcohol (C-O and O-H bonds).

The primary utility of IR spectroscopy in this context is to rapidly confirm the presence of these key functional groups, thereby verifying the success of a synthetic route or confirming the identity of a supplied sample.

cluster_mol 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol purine Purine Core (N-H, C=N, C=C) piperazine Piperazine Linker (C-N, Aliphatic C-H) purine->piperazine C-N bond ethanol Ethanol Side-Chain (O-H, C-O) piperazine->ethanol C-N bond cluster_workflow FTIR-ATR Experimental Workflow A Step 1: Background Scan Clean ATR crystal (e.g., with isopropanol). Record a background spectrum. B Step 2: Sample Application Place a small amount of solid sample on the ATR crystal. A->B C Step 3: Apply Pressure Use the pressure clamp to ensure good contact between the sample and crystal. B->C D Step 4: Data Acquisition Scan the sample (e.g., 16-32 scans at 4 cm⁻¹ resolution). C->D E Step 5: Data Processing Perform ATR correction and baseline correction if necessary. D->E

Figure 2: Standard workflow for obtaining an FTIR spectrum of a solid sample using an ATR accessory.

Causality in Protocol Choices:

  • Background Scan: This is critical to subtract the spectral signature of the ambient atmosphere (CO₂ and water vapor) and the instrument itself, ensuring that the final spectrum is solely that of the sample.

  • Pressure Application: Good contact is essential in ATR because the IR beam only penetrates a few microns into the sample. Insufficient contact leads to a weak, low-quality spectrum.

  • Multiple Scans: Signal-to-noise ratio improves with the square root of the number of scans. Co-adding 16-32 scans is standard practice to produce a high-quality spectrum by averaging out random noise.

Integrating IR with Complementary Analytical Techniques

While IR spectroscopy is excellent for functional group identification, it is not a standalone solution for complete structural elucidation. For unambiguous characterization, a multi-technique approach is required.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide definitive information on the carbon-hydrogen framework, including the number of unique protons and carbons, their connectivity, and their chemical environment. This would be used to confirm the precise arrangement of the purine, piperazine, and ethanol fragments.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an exact molecular weight, allowing for the determination of the elemental formula. Fragmentation patterns observed in MS/MS experiments can further confirm the connectivity of the different molecular moieties.

The combination of IR (functional groups), NMR (C-H framework), and MS (molecular formula and fragmentation) creates a self-validating system that provides incontrovertible proof of the molecule's structure.

Conclusion

The infrared spectrum of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is predicted to be rich with characteristic features that confirm its molecular structure. Key bands include a broad O-H/N-H stretch around 3200-3600 cm⁻¹, aliphatic C-H stretches below 3000 cm⁻¹, aromatic C=C/C=N absorptions in the 1470-1670 cm⁻¹ "fingerprint" region, and strong C-N and C-O stretches between 1050-1170 cm⁻¹. By comparing an experimental spectrum to the data predicted from its constituent parts, researchers can rapidly and confidently verify the identity of this complex heterocyclic molecule. For full characterization as required in drug development and materials science, this technique should be used in concert with NMR and mass spectrometry.

References

  • B. M. B. Felisilda, W. S. B. Dwandaru, and D. L. P. Hue, "Infrared Spectral Signatures of Nucleobases in Interstellar Ices I: Purines," PMC - NIH, 2023. [Online]. Available: [Link]

  • M. C. R. Symons, "INFRARED SPECTROSCOPIC STUDIES OF Cu(II) COMPLEXES OF PURINE AND PYRIMIDINE BASES IN D2O SOLUTION," Inorganica Chimica Acta, 1983. [Online]. Available: [Link]

  • C. H. Willits, J. C. Decius, K. L. Dille, and B. E. Christensen, "Purines. IV. The Infrared Spectrum of Purine and Certain Substituted Purine Derivatives," Journal of the American Chemical Society, 1955. [Online]. Available: [Link]

  • NIST, "6-Chloropurine," NIST WebBook. [Online]. Available: [Link]

  • A. A. Al-Hussain, et al., "New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study," PMC - NIH, 2023. [Online]. Available: [Link]

  • Y. Murti, "Synthesis, Spectral studies and biological screening of 6-Chloropurine derivatives," ResearchGate, 2016. [Online]. Available: [Link]

  • NIST, "1,4-Bis(2-hydroxyethyl)piperazine," NIST WebBook. [Online]. Available: [Link]

  • S. S. Chang, "Determination of piperazine rings in ethyleneamines, poly(ethyleneamine), and polyethylenimine by infrared spectrometry," Analytical Chemistry, 1969. [Online]. Available: [Link]

  • J. R. Lacher, et al., "The Infrared Absorption Spectra of Some Substituted Purines and Pyrimidines in Antimony Trichloride Solution," The Journal of Physical Chemistry, 1957. [Online]. Available: [Link]

  • E. R. Blout and M. Fields, "Absorption Spectra. VIII. The Infrared Spectra of Some Purines and Pyrimidines," Journal of the American Chemical Society, 1950. [Online]. Available: [Link]

  • PubChem, "2-Amino-6-chloropurine," PubChem. [Online]. Available: [Link]

  • S. Mohan, "Spectral investigation and normal coordinate analysis of piperazine," Indian Journal of Pure & Applied Physics, 2007. [Online]. Available: [Link]

  • PubChem, "1-(2-Hydroxyethyl)piperazine," PubChem. [Online]. Available: [Link]

  • M. Almaghrabi, "Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs," Auburn University Electronic Theses and Dissertations, 2021. [Online]. Available: [Link]

  • University of Colorado Boulder, "Table of Characteristic IR Absorptions," University of Colorado Boulder. [Online]. Available: [Link]

  • Royalchem, "1-(2-Hydroxyethyl)piperazine (CAS 103-76-4)," Royalchem. [Online]. Available: [Link]

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